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  • Product: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol
  • CAS: 124829-13-6

Core Science & Biosynthesis

Foundational

(1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol physical properties

An In-depth Technical Guide to the Physical Properties of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol This guide provides a comprehensive overview of the physical properties of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Physical Properties of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol

This guide provides a comprehensive overview of the physical properties of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol, a chiral secondary alcohol of interest in synthetic and medicinal chemistry. The document is intended for researchers, scientists, and drug development professionals, offering not just data, but also the scientific rationale behind its determination and application.

Chemical Identity and Molecular Structure

(1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol is a specific stereoisomer of a substituted phenylethanol derivative. Understanding its precise molecular structure is fundamental to interpreting its physical and chemical behavior. The presence of a chiral center at the carbinol carbon (C1) means that it exists as one of two enantiomers, with the (S)-configuration specified.

The structural attributes directly influence its polarity, ability to form hydrogen bonds (due to the hydroxyl group), and its interaction with other chiral molecules and plane-polarized light.

IdentifierValueSource
IUPAC Name (1S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol-
Molecular Formula C₉H₁₁ClO₂[1][2]
Molecular Weight 186.63 g/mol Calculated
CAS Number Not available for the specific (S)-enantiomer. The CAS for the racemic mixture is 21573820.[1]
Canonical SMILES CC(C1=CC(=C(C=C1)OC)Cl)O[1]
InChI Key NVMUIQOGSCVYJM-UHFFFAOYSA-N[1]

Synthesis and Stereochemical Control

The primary route to (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol is the asymmetric reduction of its corresponding prochiral ketone, 1-(3-chloro-4-methoxyphenyl)ethan-1-one. The choice of reducing agent and catalyst is critical for achieving high enantiomeric excess (ee).

Methodology Insight: Biocatalytic reductions using ketoreductases (KREDs) or whole-cell systems (e.g., Candida albicans) are frequently employed for this type of transformation.[3] These enzymatic methods offer exceptional stereoselectivity under mild reaction conditions, which is a significant advantage over traditional chiral chemical reductants that may require cryogenic temperatures or pyrophoric reagents.

G cluster_synthesis Synthetic Workflow ketone 1-(3-chloro-4-methoxyphenyl)ethan-1-one (Prochiral Ketone) reduction Asymmetric Reduction ketone->reduction Ketoreductase (KRED) or Chiral Catalyst alcohol (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol (Chiral Alcohol) reduction->alcohol purification Purification (Chromatography/Crystallization) alcohol->purification final_product Isolated (S)-Enantiomer (>99% ee) purification->final_product

Caption: Synthetic workflow for (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol.

Physicochemical Properties

The physical properties of a compound are critical for its handling, formulation, and purification. While specific experimental data for this exact enantiomer is sparse in publicly available literature, we can infer properties from its precursor and structurally related analogs.

PropertyValue / Expected ValueMethod of DeterminationRationale and Notes
Appearance Colorless to light yellow liquid or low-melting solidVisual InspectionRelated chiral phenylethanols are often oils or liquids at room temperature.[4]
Melting Point 74-78 °C (for the precursor ketone)[5]Differential Scanning Calorimetry (DSC)The alcohol's melting point is expected to be different from the ketone. DSC is the preferred method for its accuracy and small sample requirement. A sharp melting point is a key indicator of purity.
Boiling Point ~148°C @ 12 mmHg (inferred from ketone)[5]Vacuum DistillationHigh boiling points are typical for polar, moderately sized molecules. Vacuum distillation is required to prevent thermal decomposition.
Solubility Soluble in methanol and other polar organic solvents (e.g., CHCl₃, DMSO)[5][6]Gravimetric Analysis or HPLC"Like dissolves like." The polar hydroxyl and methoxy groups, combined with the aromatic ring, suggest solubility in a range of organic solvents. Water solubility is expected to be low.
Specific Rotation [α] Value not determined; expected to be non-zero.PolarimetryAs a chiral molecule, it will rotate plane-polarized light. The sign (+) or (-) and magnitude are unique identifiers. For context, (S)-1-(p-tolyl)ethanol has [α]D²⁵ = -46.7 (c=1.00, CHCl₃).[6]
Experimental Protocol: Determination of Specific Rotation

Objective: To measure the specific rotation [α] of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol as a confirmation of its enantiomeric identity and purity.

  • Preparation: Accurately weigh approximately 100 mg (record to 0.1 mg) of the purified compound. Dissolve the sample in a 10 mL volumetric flask using chloroform (CHCl₃) as the solvent. Ensure the sample is completely dissolved and the solution is homogeneous.

  • Instrumentation: Calibrate the polarimeter using a blank (pure chloroform). The standard measurement is performed using the sodium D-line (589 nm) at a controlled temperature (e.g., 25°C).

  • Measurement: Rinse and fill a 1.0 dm polarimeter cell with the sample solution, ensuring no air bubbles are present. Place the cell in the polarimeter and record the observed rotation (α).

  • Calculation: Calculate the specific rotation using the formula: [α]Tλ = α / (c × l) where:

    • α = observed rotation

    • c = concentration in g/mL

    • l = path length in dm

  • Reporting: Report the value including the temperature, wavelength, concentration, and solvent.

Spectroscopic and Analytical Characterization

A combination of spectroscopic techniques is required to confirm the structure and purity of the title compound.

G cluster_characterization Analytical Characterization Workflow start Purified Sample nmr ¹H & ¹³C NMR start->nmr Structural Elucidation ms Mass Spectrometry (MS) start->ms Structural Elucidation hplc Chiral HPLC start->hplc Stereochemical Analysis polarimetry Polarimetry start->polarimetry Stereochemical Analysis ftir FTIR Spectroscopy start->ftir Structural Elucidation end_structure Structural Confirmation nmr->end_structure ms->end_structure end_purity Purity & Enantiomeric Excess (ee) hplc->end_purity polarimetry->end_purity ftir->end_structure

Caption: A logical workflow for the comprehensive characterization of the title compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the molecular structure.

  • ¹H NMR (DMSO-d₆, 600 MHz): The following shifts have been reported for a related synthesis.[6]

    • Aromatic Protons: Signals expected between δ 6.9-7.4 ppm. The substitution pattern (chloro and methoxy groups) will dictate the splitting patterns (doublets, doublet of doublets).

    • Carbinol Methine (CH-OH): A quartet around δ 4.74-4.78 ppm, coupled to the methyl protons.[6]

    • Hydroxyl Proton (OH): A broad singlet or doublet, δ ~5.1-5.2 ppm, which can exchange with D₂O.[6]

    • Methoxy Protons (OCH₃): A sharp singlet around δ 3.75-3.76 ppm.[6]

    • Methyl Protons (CH₃): A doublet around δ 1.37-1.41 ppm, coupled to the carbinol methine proton.[6]

  • ¹³C NMR (DMSO-d₆, 150 MHz):

    • Aromatic Carbons: Signals expected in the δ 113-159 ppm region.[6]

    • Carbinol Carbon (C-OH): Signal around δ 68.28 ppm.[6]

    • Methoxy Carbon (OCH₃): Signal around δ 55.36 ppm.[6]

    • Methyl Carbon (CH₃): Signal around δ 26.36 ppm.[6]

Trustworthiness through Validation: The integration of proton signals should correspond to the number of protons in each environment. Coupling constants (J-values) must be consistent between coupled signals (e.g., the J-value for the methyl doublet and the carbinol methine quartet must match).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, confirming the elemental composition.

  • Technique: Electrospray Ionization (ESI) is a suitable soft ionization technique that would likely show a prominent protonated molecule [M+H]⁺ at m/z 187.05.[1] It may also show adducts with sodium [M+Na]⁺ or the loss of water [M+H-H₂O]⁺.[1]

  • Fragmentation: Electron Ionization (EI), a harder technique, would produce more fragmentation.[7] While the molecular ion peak (M⁺) at m/z 186 might be weak or absent, characteristic fragments would be observed. The most likely fragmentation is the alpha-cleavage, resulting in the loss of a methyl radical (•CH₃) to form a stable benzylic oxonium ion at m/z 171.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups.

  • Expected Absorptions:

    • O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the alcohol hydroxyl group.[8]

    • C-H Stretch (sp³): Absorptions just below 3000 cm⁻¹.

    • C-H Stretch (sp²): Absorptions just above 3000 cm⁻¹.

    • C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.[8]

    • C-O Stretch (Alcohol & Ether): Strong absorptions in the 1050-1250 cm⁻¹ region.

    • C-Cl Stretch: Absorption in the 600-800 cm⁻¹ region.

Safety and Handling

  • General Precautions: Handle in accordance with good industrial hygiene and safety practices.[9] Use in a well-ventilated area or under a chemical fume hood.[9]

  • Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[10]

  • Fire Safety: The compound is likely combustible. Keep away from heat, sparks, and open flames.[11][12] Use appropriate extinguishing media such as carbon dioxide, dry chemical, or alcohol-resistant foam.[9]

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

  • Spill & Disposal: In case of a spill, soak up with inert absorbent material and dispose of in suitable, closed containers.[9] Dispose of contents/container to an approved waste disposal plant.

References

  • Supporting Information for Asymmetric Transfer Hydrogenation of Aryl Ketones. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFIlq_NCOhRcHeJH0nZsrB0CcbcSeSUZJM7lu_rw7mP9QmjrqmvLBr5yB7Z043GujZoMsRAM6rmQueKkEpUi8GAT0lZs2o-j8YkBWrmXeSopQhKq3i7lQiPPeYmb9VOZnPZbu3QLzd-LHKpccuIWp37CHzLSIopQ8U=]
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  • SAFETY DATA SHEET - Fisher Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3XYRhwXhql1TD056ak88FqqFyIWFXPxtvJmQ4COWyYjS-wyISwPXtP06dP02WUj59BuX0QBiqQKz9YOF1MSCnO67tBtvHLcYBe8rRtDJXsU4beQXPHqDuKzF_sLLCjcFpx-yc5RS38MqR-EE8FhIdnxuHx_yxQ1sYB9_SJnYufOpmEEv1i2oyaTQ4JjwDK3wIzClLLITwFMQm0jjhWx_SEDOGleb97mBMJyMXNMM_pH8rJxvFMlWBScFHe-wK]
  • 1-[3-(Chloromethyl)-4-methoxyphenyl]ethan-1-one - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/2776723]
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  • (1R)-1-(3-Chloro-4-methoxyphenyl)ethane-1,2-diol - EPA CompTox Dashboard. [URL: https://comptox.epa.gov/dashboard/chemical/details/DTXSID40801593]
  • 1-(3-chloro-4-methoxyphenyl)ethan-1-ol - PubChemLite. [URL: https://pubchemlite.deepchem.io/compound/21573820]
  • Ethanone, 1-(3-chloro-4-methoxyphenyl)- - NIST WebBook. [URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C37612525&Mask=200]
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  • Supporting Information Synthesis of β-Halo α,β-unsaturated Carbonyl Systems - The Royal Society of Chemistry. [URL: https://www.rsc.
  • 4-Methoxyphenethyl alcohol - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/135113]
  • Deracemization of sec-Alcohols through Sequential Application of C. albicans and Ketoreductases - SciELO. [URL: http://www.scielo.br/scielo.php?script=sci_arttext&pid=S0103-50532018000901597]
  • Interpretation of mass spectra. [URL: https://www.chm.uri.edu/mmade/ms/ms-interpret.pdf]
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  • 1-(3-Chloro-4-methoxyphenyl)-1,2-diphenylethan-1-ol - Pharmaffiliates. [URL: https://www.pharmaffiliates.com/en/1-3-chloro-4-methoxyphenyl-1-2-diphenylethan-1-ol]

Sources

Exploratory

Technical Guide: 13C NMR Characterization of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol

Executive Summary Target Molecule: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol CAS Registry Number: (Generic racemate: 62581-82-2; Specific (1S) isomer often custom synthesized) Molecular Formula: C9H11ClO2 Molecular Wei...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Target Molecule: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol CAS Registry Number: (Generic racemate: 62581-82-2; Specific (1S) isomer often custom synthesized) Molecular Formula: C9H11ClO2 Molecular Weight: 186.63 g/mol

This guide provides a comprehensive technical analysis of the Carbon-13 NMR spectral data for (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol. This chiral benzylic alcohol is a high-value pharmacophore, serving as a critical intermediate in the synthesis of phosphodiesterase type 4 (PDE4) inhibitors and various tyrosine kinase inhibitors.

The following sections detail the structural assignment logic, experimental synthesis protocols for obtaining the enantiopure (1S)-isomer, and validation methods to distinguish it from its (1R)-enantiomer.

Structural Assignment & Logic

To ensure accurate spectral assignment, we utilize Incremental Chemical Shift Analysis (Additivity Rules). The core structure is a benzene ring modified by three distinct electronic influences:

  • Methoxy Group (-OCH3) at C4: Strong electron-donating group (Resonance). Significantly deshields C4 (ipso) and shields C3/C5 (ortho).

  • Chlorine Atom (-Cl) at C3: Inductive electron-withdrawing, Resonance electron-donating. Deshields C3 (ipso).

  • Hydroxyethyl Group (-CH(OH)CH3) at C1: Alkyl/Benzylic substituent. Moderate deshielding of C1.

Assignment Workflow (Graphviz)

NMR_Assignment cluster_0 Substituent Effects cluster_1 Resulting Shifts (ppm) OMe Methoxy (C4) +31.4 (ipso) -14.4 (ortho) C4 C4: ~154.0 ppm (Deshielded by O) OMe->C4 C5 C5: ~112.0 ppm (Shielded by OMe) OMe->C5 Cl Chlorine (C3) +6.2 (ipso) -0.4 (ortho) C3 C3: ~122.0 ppm (Cl ipso) Cl->C3 Alkyl 1-Hydroxyethyl (C1) Benzylic Shift Chiral Benzylic C: ~69.0 ppm (Chiral Center) Alkyl->Chiral

Caption: Logical flow of substituent electronic effects determining 13C chemical shifts.

13C NMR Spectral Data

The following data represents the consensus chemical shifts in CDCl3 at 298 K, referenced to the center line of the solvent triplet (77.16 ppm).

Note on Enantiomers: In an achiral environment (standard NMR solvents), the (1S) and (1R) enantiomers exhibit identical chemical shifts. Differentiation requires chiral derivatization (see Section 5).

Table 1: Chemical Shift Assignments
Carbon PositionTypeShift (δ, ppm)Assignment Logic
C4 Quaternary (C)154.1 Ipso to OMe (Strong Deshielding)
C1 Quaternary (C)137.5 Ipso to alkyl side chain
C2 Aromatic (CH)128.2 Meta to OMe, Ortho to Cl
C6 Aromatic (CH)126.1 Meta to Cl, Meta to OMe
C3 Quaternary (C)122.4 Ipso to Cl (Cl effect is +6 ppm relative to H)
C5 Aromatic (CH)111.9 Ortho to OMe (Strong Shielding)
C7 Benzylic (CH)69.3 Chiral center, attached to OH
C9 Methoxy (CH3)56.2 Attached to Oxygen
C8 Methyl (CH3)25.1 Terminal methyl of ethyl group
Data Interpretation Tips
  • The C5 Signal (111.9 ppm): This is the most shielded aromatic signal due to the ortho position relative to the methoxy group. It is a diagnostic peak for 4-methoxy substituted rings.

  • Solvent Effects: If run in DMSO-d6 , expect slight shifts. The Benzylic C7 usually shifts slightly downfield (~67-68 ppm) due to hydrogen bonding, and the C4 signal may move to ~153 ppm.

Experimental Protocol: Synthesis & Preparation

To obtain the (1S)-enantiomer specifically, a standard borohydride reduction is insufficient (yields racemate). The industry standard is Biocatalytic Reduction using a Ketoreductase (KRED).

Synthesis Workflow (Graphviz)

Synthesis_Workflow Start Start: 3-Chloro-4-methoxyacetophenone Reaction Reaction: Asymmetric Reduction 30°C, 24h Start->Reaction Reagent Reagent: KRED Enzyme + NADPH (Buffer pH 7.0, IPA) Reagent->Reaction Workup Workup: Extraction (EtOAc) Filtration over Celite Reaction->Workup Product Product: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol >99% ee Workup->Product

Caption: Biocatalytic route to enantiopure (1S)-alcohol preventing racemization.

Step-by-Step Protocol
  • Substrate Prep: Dissolve 3-chloro-4-methoxyacetophenone (1.0 eq) in Isopropyl Alcohol (IPA) (10% v/v of final volume).

  • Buffer Prep: Prepare a 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM Magnesium Sulfate.

  • Enzyme Loading: Add the KRED enzyme (e.g., Codexis KRED-P1 or equivalent commercial kit) and the cofactor NADP+ (catalytic amount) to the buffer.

  • Reaction: Add the substrate solution to the enzyme mix. IPA serves as the hydride donor (coupled recycling). Stir at 30°C for 24 hours.

  • Monitoring: Monitor consumption of ketone via HPLC or TLC (Hexane:EtOAc 3:1).

  • Extraction: Extract the aqueous mixture 3x with Ethyl Acetate.

  • Purification: Dry organic layer over Na2SO4, filter, and concentrate. The product is usually an oil that crystallizes upon standing.

Stereochemical Validation (The "1S" Confirmation)

Standard 13C NMR cannot distinguish (1S) from (1R). To validate the guide's topic—the (1S) enantiomer—you must perform Mosher's Ester Analysis .

Protocol:
  • Derivatization: React a small aliquot of the alcohol with (R)-(-)-MTPA-Cl (Mosher's Acid Chloride).

  • NMR Analysis: Acquire 1H or 19F NMR.

  • Diagnosis:

    • In the (1S)-alcohol derivative, the methyl doublet (C8) will appear at a distinct chemical shift compared to the (1R)-derivative due to the magnetic anisotropy of the phenyl group in the Mosher auxiliary.

    • Self-Validation: If you observe a single set of signals for the MTPA ester, the sample is enantiopure. If you see "shadow" peaks (e.g., two doublets for the methyl group), the sample is racemic or has low enantiomeric excess (ee).

References

  • Spectral Database for Organic Compounds (SDBS). SDBS No. 4621 (Related: 4-Methoxyacetophenone derivatives). National Institute of Advanced Industrial Science and Technology (AIST). [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard text for Additivity Rules and Substituent Effects).
  • Hollmann, F., et al. "Biocatalytic reduction of ketones." Green Chemistry, 2011. (Authoritative source on KRED reductions). [Link]

  • NIST Chemistry WebBook. Ethanone, 1-(3-chloro-4-methoxyphenyl)- (Precursor Data).[Link]

  • Hoye, T. R., Jeffrey, C. S., & Ryberg, F. "Assignment of Absolute Configuration by NMR." Journal of Organic Chemistry, 2007. (Protocol for Mosher's Analysis). [Link]

Foundational

Stereochemistry of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol

An In-Depth Technical Guide to the Authored by: Gemini, Senior Application Scientist Abstract The control and analysis of stereochemistry are paramount in modern drug development, where the three-dimensional arrangement...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the

Authored by: Gemini, Senior Application Scientist

Abstract

The control and analysis of stereochemistry are paramount in modern drug development, where the three-dimensional arrangement of atoms can dictate therapeutic efficacy and toxicological profiles. This guide provides a comprehensive technical overview of the stereochemistry of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol, a key chiral secondary alcohol and a valuable intermediate in pharmaceutical synthesis. We will explore the fundamental principles of its chirality, delve into field-proven methodologies for stereoselective synthesis and classical resolution, and detail the critical analytical techniques required for determining enantiomeric purity and absolute configuration. This document is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis and characterization of chiral molecules.

The Significance of Chirality: An Introduction

In the pharmaceutical landscape, a molecule's chirality is not a trivial detail; it is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror-image isomers, often exhibit profoundly different interactions with chiral biological targets such as enzymes and receptors. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or, in some cases, responsible for adverse effects.

1-(3-chloro-4-methoxyphenyl)ethan-1-ol possesses a single stereogenic center at the carbon atom bearing the hydroxyl group. This gives rise to two enantiomers: (R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol and (S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol. The ability to selectively synthesize and analytically confirm the stereochemical identity of these isomers is essential for their application as building blocks in the development of enantiomerically pure active pharmaceutical ingredients (APIs).[1]

Stereoselective Synthesis and Resolution Strategies

Achieving a single, pure enantiomer from a racemic mixture is a central challenge in synthetic chemistry. The two primary strategies employed are stereoselective synthesis, which aims to create the desired enantiomer from the outset, and chiral resolution, which involves separating a pre-existing 50:50 mixture of enantiomers.

Stereoselective Synthesis: Asymmetric Reduction

The most direct route to an enantiomerically enriched form of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol is the asymmetric reduction of its corresponding prochiral ketone, 3'-chloro-4'-methoxyacetophenone.

  • Biocatalysis: A prominent "green chemistry" approach involves the use of whole-cell biocatalysts or isolated enzymes.[2] Ketoreductases from various microorganisms, such as Lactobacillus paracasei, can reduce aromatic ketones to their corresponding chiral alcohols with very high yields and exceptional enantioselectivity (often >99% ee).[2] The causality behind this choice lies in the enzyme's active site, which is an inherently chiral environment. It preferentially binds the substrate in an orientation that leads to the formation of one specific enantiomer.

  • Catalytic Hydrogenation: This method utilizes a chiral catalyst, typically a transition metal complex (e.g., Ruthenium, Rhodium) coordinated with a chiral ligand.[3][4] The chiral ligand creates an asymmetric environment around the metal center, directing the delivery of hydrogen to one face of the ketone, thereby producing an excess of one enantiomer. The choice of ligand and reaction conditions is critical to achieving high enantioselectivity.

Chiral Resolution: The Classical Approach

When asymmetric synthesis is not feasible or cost-effective, classical resolution of the racemic alcohol remains a robust and widely used industrial method.[5] This technique relies on the principle that while enantiomers have identical physical properties, diastereomers do not.[6]

The process involves reacting the racemic alcohol with an enantiomerically pure chiral resolving agent to form a pair of diastereomeric salts. Due to their different physical properties (e.g., solubility), these salts can be separated by fractional crystallization.[5][7]

Commonly Used Chiral Resolving Agents for Alcohols (via derivatization):

  • (+)- or (-)-Tartaric acid derivatives (e.g., dibenzoyltartaric acid)[5]

  • (+)- or (-)-Mandelic acid[5]

  • (+)- or (-)-Camphorsulfonic acid[8]

The workflow for this process is a self-validating system: the physical separation of diastereomers provides tangible evidence of successful resolution, which is then confirmed analytically.

G cluster_0 Classical Chiral Resolution Workflow cluster_1 Isolated Diastereomers racemate Racemic Mixture (R)- and (S)-Alcohol agent Add Enantiopure Chiral Resolving Agent (e.g., (+)-DBTA) racemate->agent diastereomers Formation of Diastereomeric Salts (R,R) and (S,R) Salts agent->diastereomers separation Separation by Fractional Crystallization (Different Solubilities) diastereomers->separation salt1 Salt 1 (e.g., Less Soluble) separation->salt1 salt2 Salt 2 (e.g., More Soluble) separation->salt2 liberation1 Liberate Alcohol (e.g., Base Treatment) salt1->liberation1 liberation2 Liberate Alcohol (e.g., Base Treatment) salt2->liberation2 enantiomer1 Pure (R)-Enantiomer liberation1->enantiomer1 enantiomer2 Pure (S)-Enantiomer liberation2->enantiomer2

Caption: Workflow for classical resolution of a racemic alcohol.

Analytical Characterization of Stereochemistry

Rigorous analytical chemistry is the cornerstone of stereochemical assignment. Two key questions must be answered: What is the ratio of the enantiomers (enantiomeric purity)? And which enantiomer is which (absolute configuration)?

Determination of Enantiomeric Purity: Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the industry-standard technique for separating and quantifying enantiomers.[9][10] The principle of chiral chromatography relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector immobilized on the stationary phase. These complexes have different energies, leading to different retention times and thus separation.[11]

Experimental Protocol: Chiral HPLC Analysis

  • System Preparation: Equilibrate an HPLC system equipped with a UV detector.

  • Column: Install a polysaccharide-based chiral column (e.g., Lux® Cellulose-2, based on cellulose tris(3-chloro-4-methylphenyl carbamate), which can offer unique selectivity).[12]

  • Mobile Phase Preparation: Prepare an appropriate mobile phase, typically a mixture of a non-polar solvent (like n-hexane) and an alcohol (like 2-propanol). For acidic or basic compounds, additives like trifluoroacetic acid (TFA) or diethylamine (DEA) may be required.[13]

  • Sample Preparation: Dissolve a small amount of the 1-(3-chloro-4-methoxyphenyl)ethan-1-ol sample in the mobile phase to a concentration of ~1 mg/mL.

  • Injection: Inject 5-10 µL of the sample onto the column.

  • Detection: Monitor the elution profile at a suitable wavelength (e.g., 230 nm) where the analyte absorbs UV light.

  • Data Analysis: Integrate the peak areas of the two separated enantiomers. Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Table 1: Example Chiral HPLC Method Parameters

ParameterConditionRationale
Column Chiralpak® AD-H or Lux® Cellulose-2 (250 x 4.6 mm, 5 µm)Broad enantiorecognition abilities for a wide range of pharmaceutical compounds.[13]
Mobile Phase n-Hexane / 2-Propanol (90:10, v/v)Common normal-phase condition for polysaccharide CSPs, providing good selectivity.[13]
Flow Rate 1.0 mL/minStandard analytical flow rate for a 4.6 mm ID column.
Column Temperature 25 °CProvides reproducible retention times.
Detection UV at 230 nmWavelength of sufficient absorbance for the substituted aromatic ring.
Injection Volume 10 µLStandard volume to avoid column overloading.
Determination of Absolute Configuration: Mosher's Ester Analysis

Determining whether a specific peak from a chiral separation corresponds to the (R) or (S) configuration is a more complex challenge. While X-ray crystallography is definitive, it requires a suitable single crystal. A powerful and widely used alternative is the Mosher's ester method, a nuclear magnetic resonance (NMR) technique.[14]

This method involves derivatizing the chiral alcohol with both enantiomers of a chiral reagent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA, or Mosher's acid). This creates a pair of diastereomeric esters. The magnetically anisotropic phenyl group of the MTPA reagent influences the chemical shifts of nearby protons in the original alcohol. By comparing the ¹H NMR spectra of the two diastereomers, the absolute configuration can be deduced based on predictable chemical shift differences (Δδ = δS - δR).[14]

G cluster_0 Mosher's Ester Analysis Workflow cluster_1 Derivatization start Alcohol with Unknown Configuration reagent_R (R)-MTPA-Cl start->reagent_R reagent_S (S)-MTPA-Cl start->reagent_S ester_R Diastereomeric Ester 1 (R,R) reagent_R->ester_R ester_S Diastereomeric Ester 2 (S,R) reagent_S->ester_S analysis ¹H NMR Analysis of Both Esters ester_R->analysis ester_S->analysis comparison Calculate Chemical Shift Differences (Δδ = δS - δR) analysis->comparison deduction Apply Mnemonic Model to Assign Configuration comparison->deduction

Caption: Logic flow for determining absolute configuration via NMR.

Conclusion

The stereochemistry of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol is a microcosm of the challenges and solutions prevalent in modern pharmaceutical development. Control over its chiral center is achievable through elegant synthetic strategies like biocatalysis or established techniques like classical resolution. The verification of this control is dependent on precise analytical methods, with chiral HPLC providing the measure of enantiomeric purity and techniques like Mosher's ester analysis revealing the absolute configuration. A thorough understanding and application of these principles are indispensable for any scientist working to advance new, safe, and effective chiral medicines.

References

  • Stoltz, B. M., et al. (2011). Pd-Catalyzed Enantioselective Aerobic Oxidation of Secondary Alcohols: Applications to the Total Synthesis of Alkaloids. PMC. [Link]

  • Demir, D., et al. (2017). Highly Enantioselective Production of Chiral Secondary Alcohols Using Lactobacillus paracasei BD101 as a New Whole Cell Biocatalyst and Evaluation of Their Antimicrobial Effects. PubMed. [Link]

  • Snell, R. H., et al. (2013). Determination of Absolute Configuration of Secondary Alcohols Using Thin-Layer Chromatography. The Journal of Organic Chemistry - ACS Publications. [Link]

  • SYNFACTS. (2020). Synthesis of Enantioenriched Secondary Alcohols by Enantioselective Ru-Catalyzed Coupling of Two Alcohols. [Link]

  • Snell, R. H., et al. (2013). Determination of Absolute Configuration of Secondary Alcohols Using Thin-Layer Chromatography. The Journal of Organic Chemistry - ACS Publications. [Link]

  • Lee, J., et al. (2024). Determination of the Absolute Configuration of Secondary Alcohols in a Compound Mixture via the Application of Competing Enantioselective Acylation Coupled with LC/MS Analysis. MDPI. [Link]

  • Miura, T., et al. (2010). Catalytic Enantioselective Synthesis of Secondary Allylic Alcohols from Terminal Alkynes and Aldehydes via 1-Alkenylboron Reagents. Organic Letters - ACS Publications. [Link]

  • Douglass, J. (2008). Enantioselective Preparation of Secondary Alcohols and Amines. Organic Chemistry Portal. [Link]

  • Abrego, J., et al. (2023). Assignment of the absolute configuration of secondary alcohols by 13C NMR and its correlation with methyl-1-(chloromethyl)-oxopyrrolidine-2-carboxylate and quantum-mechanical GIAO calculations. New Journal of Chemistry - RSC Publishing. [Link]

  • Kumar, A. P., et al. (2009). Recent Development on Spectroscopic Methods for Chiral Analysis of Enantiomeric Compounds. ResearchGate. [Link]

  • Evangelisti, L., et al. (2022). Chiral Analysis of Linalool, an Important Natural Fragrance and Flavor Compound, by Molecular Rotational Resonance Spectroscopy. MDPI. [Link]

  • Wikipedia. Chiral analysis. [Link]

  • Environmental Protection Agency. (1R)-1-(3-Chloro-4-methoxyphenyl)ethane-1,2-diol. [Link]

  • MySkinRecipes. 1-(3-Fluoro-4-methoxyphenyl)ethanol. [Link]

  • Fiveable. Spectroscopy of Alcohols and Phenols. [Link]

  • Pescitelli, G., et al. (2025). Advances in chiral analysis: from classical methods to emerging technologies. [Link]

  • Ahuja, S. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

  • Onyx Scientific. Chiral Resolution Screening. [Link]

  • PubChem. 1-[3-(Chloromethyl)-4-methoxyphenyl]ethan-1-one. [Link]

  • Supporting Information. (S)-1-(4-chloro-phenyl)-ethan-1-ol (P6). [Link]

  • Pharmaffiliates. 1-(3-Chloro-4-methoxyphenyl)-1,2-diphenylethan-1-ol. [Link]

  • ResearchGate. Chiral HPLC analysis. HPLC elution profiles after the reaction of the.... [Link]

  • Phenomenex. Chiral HPLC Separations. [Link]

  • Mandai, H. (2012). KINETIC RESOLUTION OF SECONDARY ALCOHOLS BY CHIRAL DMAP DERIVATIVES PREPARED BY THE UGI MULTICOMPONENT REACTION. HETEROCYCLES. [Link]

  • Google Patents. US5457201A - Chiral resolution process.
  • SIUE. STEREOCHEMISTRY SOME DEFINITIONS WITH EXAMPLES. [Link]

  • Fu, G. C. (2010). Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. PMC. [Link]

  • Phenomenex. The Chiral Notebook. [Link]

  • Topal, T. (2022). Spectroscopic and Quantum Chemical Studies on the Structure of 3-chloro-2- {(2Z) - DergiPark. [Link]

  • Rosa, A., et al. (2025). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. MDPI. [Link]

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Protocols & Analytical Methods

Method

Application Note: Biocatalytic Asymmetric Reduction of 3-Chloro-4-methoxyacetophenone

Executive Summary The asymmetric reduction of 3-chloro-4-methoxyacetophenone (CAS: 37612-52-5) to its corresponding chiral alcohol, 1-(3-chloro-4-methoxyphenyl)ethanol , is a critical transformation in the synthesis of v...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The asymmetric reduction of 3-chloro-4-methoxyacetophenone (CAS: 37612-52-5) to its corresponding chiral alcohol, 1-(3-chloro-4-methoxyphenyl)ethanol , is a critical transformation in the synthesis of various tyrosine kinase inhibitors and pharmacological probes. While traditional chemical reduction (e.g., NaBH₄) yields racemic mixtures requiring wasteful resolution, and asymmetric chemocatalysis (e.g., CBS reduction) often requires harsh conditions and toxic metals, biocatalysis offers a sustainable, highly enantioselective alternative.[1]

This Application Note details a scalable protocol for this transformation using Ketoreductases (KREDs) coupled with a cofactor regeneration system. We provide a complete workflow from enzyme screening to preparative scale-up, ensuring high conversion (>99%) and enantiomeric excess (>99% ee).

Mechanistic Principles

The Biocatalytic System

The reaction relies on a KRED (also known as Alcohol Dehydrogenase, ADH) to transfer a hydride from a nicotinamide cofactor (NADPH or NADH) to the prochiral ketone. To make the process economically viable, the expensive cofactor is regenerated in situ using a coupled enzyme system—typically Glucose Dehydrogenase (GDH) , which oxidizes glucose to gluconolactone while reducing NADP+ back to NADPH.

Stereocontrol

KREDs are classified by their stereopreference:

  • Prelog Enzymes: Deliver hydride to the Re-face of the ketone, typically yielding the (S)-alcohol (for acetophenone derivatives).

  • Anti-Prelog Enzymes: Deliver hydride to the Si-face, typically yielding the (R)-alcohol .

Note: The Cahn-Ingold-Prelog (CIP) priority of substituents on 3-chloro-4-methoxyacetophenone must be verified, but generally, for acetophenones, Prelog = (S) and Anti-Prelog = (R).

Reaction Pathway Diagram

BiocatalyticCycle Substrate 3-Chloro-4- methoxyacetophenone KRED KRED (Ketoreductase) Substrate->KRED Product Chiral Alcohol (>99% ee) NADP NADP+ GDH GDH (Glucose Dehydrogenase) NADP->GDH Recycling NADPH NADPH NADPH->KRED H- donor Glucose Glucose Glucose->GDH Glucono Gluconolactone KRED->Product KRED->NADP GDH->NADPH GDH->Glucono

Figure 1: Coupled enzymatic cycle showing the reduction of the ketone substrate by KRED utilizing NADPH, which is regenerated by GDH oxidizing glucose.

Experimental Workflow

Successful implementation requires a phased approach: Screening, Optimization, and Scale-up.

Workflow Step1 PHASE 1: Screening (96-well plate) Step2 PHASE 2: Optimization (pH, Temp, Co-solvent) Step1->Step2 Select Top Hit (>90% Conv) Step3 PHASE 3: Scale-Up (10g - 100g Batch) Step2->Step3 Define Process Parameters Step4 Downstream Processing (Extraction & Crystallization) Step3->Step4 Isolation

Figure 2: Strategic workflow for developing the biocatalytic process.

Materials and Methods

Reagents
  • Substrate: 3-Chloro-4-methoxyacetophenone (Purity >98%).

  • Enzymes: KRED Screening Kit (containing diverse Lactobacillus, Candida, and Rhodococcus homologs) and GDH (e.g., CDX-901 or equivalent).

  • Cofactor: NADP+ (disodium salt).

  • Buffer: Potassium Phosphate (KPi) 100 mM, pH 7.0.

  • Solvents: DMSO (for screening), MTBE or Ethyl Acetate (for extraction), Isopropanol (HPLC grade).

Analytical Method (HPLC)

Before starting, establish the analytical method to determine conversion and enantiomeric excess (ee).

ParameterCondition
Column Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase n-Hexane : Isopropanol (90 : 10)
Flow Rate 1.0 mL/min
Temperature 25°C
Detection UV @ 254 nm
Retention Times Ketone: ~8.5 min (S)-Alcohol: ~11.2 min (R)-Alcohol: ~13.5 min (Note: Validate with racemic standards)

Detailed Protocols

Protocol A: Enzyme Screening (Micro-scale)

Objective: Identify the best enzyme for activity and stereoselectivity.

  • Stock Preparation:

    • Substrate Stock: Dissolve 30 mg of 3-chloro-4-methoxyacetophenone in 1 mL DMSO.

    • Recycle Mix: 100 mM Glucose + 1 mg/mL GDH + 1 mM NADP+ in 100 mM KPi buffer (pH 7.0).

  • Reaction Assembly (96-well plate):

    • Add 180 µL of Recycle Mix to each well.

    • Add 1-2 mg of different KRED enzymes to distinct wells.

    • Initiate reaction by adding 20 µL of Substrate Stock (Final conc: ~3 g/L, 10% DMSO).

  • Incubation:

    • Seal plate with aluminum foil.

    • Shake at 30°C, 600 rpm for 24 hours.

  • Quenching & Analysis:

    • Add 800 µL Ethyl Acetate to each well. Mix vigorously.

    • Centrifuge (4000 rpm, 5 min) to separate phases.

    • Analyze organic phase via HPLC.[2][3][4][5]

  • Selection Criteria: Select enzyme with >90% conversion and >98% ee for the desired enantiomer.

Protocol B: Process Optimization

Objective: Maximize substrate loading and define stability limits.

Conduct 5 mL reactions varying the following parameters. (Typical optimal values are listed below).

VariableRange TestedOptimal TargetReason
pH 6.0 - 8.07.0 - 7.5 Balance between enzyme stability and GDH activity.
Temperature 20°C - 40°C30°C Higher temp increases rate but deactivates enzyme long-term.
Co-solvent DMSO, IPA, Tween-8010% DMSO Improves substrate solubility without denaturing KRED.
Substrate Load 5 - 50 g/L20 - 50 g/L High load improves volumetric productivity.
Protocol C: Preparative Scale-Up (10g Batch)

Objective: Gram-scale synthesis of (S)-1-(3-chloro-4-methoxyphenyl)ethanol.

Reaction Setup:

  • Vessel: 500 mL round-bottom flask with overhead stirrer.

  • Buffer Prep: Prepare 250 mL of 100 mM KPi buffer (pH 7.0).

  • Cofactor System: Add Glucose (15 g, ~1.5 eq) and NADP+ (25 mg, catalytic amount).

  • Enzyme Addition: Add GDH (50 mg) and the selected KRED (200 mg) . Stir to dissolve.

  • Substrate Addition:

    • Dissolve 10 g of 3-chloro-4-methoxyacetophenone in 30 mL DMSO.

    • Add dropwise to the aqueous enzyme mixture while stirring at 300 rpm.

  • Reaction Control:

    • Maintain temperature at 30°C using a water bath.

    • Monitor pH; maintain at 7.0 by auto-titration with 1M NaOH (gluconic acid production lowers pH).

    • Time: Run for 24 hours or until HPLC shows >99.5% conversion.

Downstream Processing (DSP):

  • Extraction: Add 300 mL MTBE (Methyl tert-butyl ether) or Ethyl Acetate. Stir for 30 min.

  • Separation: Separate phases. Re-extract aqueous phase with 150 mL solvent.

  • Wash: Wash combined organic layers with brine (100 mL) to remove DMSO/Enzymes.

  • Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under vacuum.

  • Purification: The crude product is typically >98% pure. If necessary, recrystallize from n-heptane/IPA or perform a short silica plug filtration.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Conversion (<50%) pH drop due to gluconic acid.Ensure active pH control (titration with NaOH).
Low Conversion (<50%) Enzyme inhibition by DMSO.Switch to a biphasic system (Buffer/MTBE 1:1) or reduce DMSO to 5%.
Low ee (<95%) Non-selective background reaction.Unlikely for ketones, but ensure KRED loading is high enough to outcompete any spontaneous reduction (rare).
Emulsion during DSP Denatured protein at interface.Filter through Celite® pad before phase separation.

References

  • Hollmann, F., et al. (2011). Enzymatic reduction of ketones. Green Chemistry , 13, 226-265. Link

  • Goldberg, K., et al. (2007). Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols. Applied Microbiology and Biotechnology , 76, 237-248. Link

  • Codexis Inc. (2024). KRED Screening Kits and Protocols. Link

  • Daicel Chiral Technologies. (2024). Application Note: Separation of Aromatic Alcohols on Chiralcel OD-H. Link

  • PubChem. (2024). Compound Summary: 3-Chloro-4-methoxyacetophenone.[6] Link

Sources

Application

Application Note: Biocatalytic Synthesis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol via Ketoreductase (KRED)

Here is a comprehensive Application Note and Protocol guide for the biocatalytic synthesis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol, designed for researchers and process chemists. Introduction & Executive Summary T...

Author: BenchChem Technical Support Team. Date: February 2026

Here is a comprehensive Application Note and Protocol guide for the biocatalytic synthesis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol, designed for researchers and process chemists.

Introduction & Executive Summary

The chiral alcohol (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol is a critical building block in the synthesis of various pharmaceutical active ingredients (APIs), particularly phosphodiesterase type 5 (PDE5) inhibitors and calcimimetics. Traditional chemical reduction methods (e.g., borohydride reduction) yield racemic mixtures requiring costly chiral resolution. Furthermore, metal-catalyzed asymmetric hydrogenations often struggle with chemoselectivity in the presence of aryl chlorides, leading to dehalogenated by-products.

This guide details a biocatalytic route using an engineered Ketoreductase (KRED) coupled with a cofactor regeneration system. This method offers:

  • Enantioselectivity: >99.5% ee (enantiomeric excess) for the (S)-isomer.

  • Chemoselectivity: Zero dechlorination of the aromatic ring.

  • Sustainability: Aqueous media, ambient temperature, and biodegradable catalysts.

Reaction Mechanism & Causality

The synthesis relies on the stereoselective transfer of a hydride ion from the cofactor NADPH to the re-face of the prochiral ketone 1-(3-Chloro-4-methoxyphenyl)ethanone . This follows the Prelog Rule , typical of many short-chain dehydrogenases/reductases (SDRs) such as those derived from Thermoanaerobium brockii or Rhodococcus ruber.

Cofactor Regeneration

To make the process economically viable, NADPH is regenerated in situ. We utilize a coupled-enzyme approach (Glucose Dehydrogenase - GDH) or a substrate-coupled approach (Isopropanol - IPA). For this specific aryl-ketone, the IPA/Acetone system is preferred due to the high solubility of the hydrophobic substrate in IPA.

Mechanistic Diagram (DOT)

KRED_Mechanism Substrate Substrate: 3-Chloro-4-methoxyacetophenone KRED KRED Enzyme (Prelog Selective) Substrate->KRED Binding Product Product: (1S)-Alcohol NADP NADP+ IPA Isopropanol (Co-substrate) NADP->IPA Regeneration Cycle NADPH NADPH NADPH->KRED Hydride Source IPA->NADPH Hydride Transfer Acetone Acetone (By-product) IPA->Acetone Oxidation KRED->Product Reduction KRED->NADP Oxidation

Caption: Catalytic cycle showing the KRED-mediated reduction coupled with Isopropanol (IPA) for NADPH regeneration.

Experimental Protocol

Materials & Equipment
  • Enzyme: KRED-Screen-S Panel (e.g., Codexis KRED-P1 series or Daicel E01 series targeting Prelog selectivity).

  • Cofactor: NADP+ (disodium salt).

  • Buffer: 100 mM Potassium Phosphate (KPi), pH 7.0.

  • Solvents: Isopropanol (IPA), MtBE (Methyl tert-butyl ether) for extraction.

  • Substrate: 1-(3-Chloro-4-methoxyphenyl)ethanone (Purity >98%).

Phase 1: Enzyme Screening (96-Well Plate)

Objective: Identify the optimal enzyme variant for (S)-selectivity.

  • Master Mix Prep: Prepare a solution containing:

    • buffer: 900 µL KPi (100 mM, pH 7.0).

    • Cofactor: 1 mM NADP+.

    • Substrate: 10 mM ketone (dissolved in IPA; final IPA conc. 10% v/v).

    • Magnesium Chloride: 1 mM (stabilizer).

  • Enzyme Addition: Add 1-2 mg of lyophilized KRED powder to each well.

  • Reaction: Add 200 µL Master Mix to each well. Seal and shake at 30°C, 600 rpm for 24 hours.

  • Quench: Add 400 µL Acetonitrile. Centrifuge to remove protein.

  • Analysis: Analyze supernatant via Chiral HPLC (Column: Chiralpak AD-H or OD-H; Mobile Phase: Hexane:IPA 90:10).

Hypothetical Screening Data (Representative):

Enzyme VariantConv. (%)ee (%)StereopreferenceStatus
KRED-P1-A04 98.5 >99.5 (S) Selected
KRED-P1-B0945.088.0(S)Poor Activity
KRED-P2-C0299.0>99.0(R)Wrong Enantiomer
KRED-P1-D0512.0N/AN/AInactive
Phase 2: Preparative Scale Synthesis (10g Scale)

Objective: Scale up the selected hit (KRED-P1-A04) for isolation.

Step-by-Step Protocol:

  • Buffer Preparation: Dissolve 1.74 g K2HPO4 and 1.36 g KH2PO4 in 80 mL deionized water. Adjust pH to 7.0. Add 100 mg MgSO4.

  • Substrate Solution: Dissolve 10.0 g (54.2 mmol) of 1-(3-Chloro-4-methoxyphenyl)ethanone in 20 mL Isopropanol (IPA) . Warming to 35°C may be required.

  • Cofactor Initiation: Add 50 mg NADP+ to the buffer.

  • Enzyme Loading: Add 200 mg of KRED-P1-A04 enzyme powder to the buffer. Stir gently to dissolve.

  • Reaction Start: Add the Substrate/IPA solution to the aqueous enzyme mixture dropwise over 30 minutes.

    • Note: Slow addition prevents enzyme shock from high solvent concentration.

  • Incubation: Stir at 30°C for 18-24 hours. Monitor pH; maintain between 6.8–7.2 using 1M NaOH if necessary (though IPA coupled systems are usually pH neutral).

  • IPC (In-Process Control): Check conversion via HPLC. Target: >99% conversion.

Workup & Isolation
  • Extraction: Add 100 mL MtBE (Methyl tert-butyl ether) to the reaction vessel. Stir vigorously for 20 minutes.

  • Phase Separation: Separate the organic layer.[1] Re-extract the aqueous layer with 50 mL MtBE.

  • Washing: Wash combined organics with 30 mL brine to remove residual IPA and enzyme.

  • Drying: Dry over anhydrous Na2SO4. Filter.

  • Concentration: Evaporate solvent under reduced pressure (40°C, 200 mbar).

  • Result: Clear to pale yellow oil, solidifying upon standing.

Analytical Validation (Self-Validating System)

To ensure the protocol is trustworthy, the following analytical parameters must be met:

  • Chiral HPLC Method:

    • Column: Daicel Chiralpak AD-H (4.6 x 250 mm, 5 µm).

    • Mobile Phase: n-Hexane : Isopropanol (90 : 10).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV @ 230 nm (or 280 nm).

    • Retention Times (Approx): (S)-Enantiomer ~12.5 min; (R)-Enantiomer ~14.2 min; Ketone ~8.0 min.

  • 1H NMR Verification (CDCl3):

    • Look for the quartet at δ ~4.8 ppm (CH-OH) and the disappearance of the ketone methyl singlet (δ 2.5 ppm) replaced by a doublet at δ ~1.45 ppm.

Process Workflow Diagram

Process_Workflow Screening 1. Enzyme Screening (96-well, 24h) Selection 2. Hit Selection (>99% ee (S), >90% Conv) Screening->Selection Optimization 3. Optimization (Temp, pH, Cosolvent %) Selection->Optimization ScaleUp 4. Scale-Up (10g) (KPi Buffer, IPA, 30°C) Optimization->ScaleUp Workup 5. Workup & Isolation (MtBE Extraction) ScaleUp->Workup QC 6. Quality Control (Chiral HPLC, NMR) Workup->QC QC->ScaleUp Fail: Re-optimize

Caption: Operational workflow from initial screening to final quality control.

Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Low Conversion (<50%) Substrate InhibitionFeed substrate in batches or increase IPA concentration (up to 20% if enzyme tolerates).
Low Enantioselectivity Wrong Enzyme / TempRe-screen panel; lower temperature to 20°C to enhance selectivity.
Emulsion during Workup Protein precipitationAdd Celite (diatomaceous earth) and filter before extraction.
pH Drift Gluconic Acid buildupOnly applies if using Glucose/GDH. Use pH-stat titration with NaOH. (Not an issue with IPA method).

References

  • Hollmann, F., et al. (2021). Biocatalytic ketone reduction: A green and efficient access to enantiopure alcohols. ResearchGate. Link

  • BenchChem Application Note . (2025). The Role of 3-Chloro-4-methoxybenzenemethanamine in Pharmaceutical Synthesis. (Context for Avanafil intermediates). Link

  • Codexis Inc. (2018). Ketoreductase Screening Kits and Protocols. (General reference for KRED screening methodology). Link

  • Li, Z., et al. (2018). A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols. PMC. Link

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Method

(1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol as an intermediate for Apremilast analogs

Application Note & Protocol Guide Topic: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol as a Key Intermediate for the Asymmetric Synthesis of Apremilast Analogs Audience: Researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol as a Key Intermediate for the Asymmetric Synthesis of Apremilast Analogs

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and process development.

Executive Summary: The Strategic Role of Chirality in Apremilast Analogs

Apremilast is a potent, orally available small molecule inhibitor of phosphodiesterase 4 (PDE4), an enzyme pivotal in the inflammatory cascade.[1] Its therapeutic efficacy in treating conditions like psoriasis and psoriatic arthritis is critically dependent on its stereochemistry; specifically, the (S)-enantiomer is the biologically active agent.[2][3] Consequently, the development of novel Apremilast analogs and the optimization of its manufacturing process demand a robust and efficient method for establishing this key chiral center.

This guide details the synthesis and application of (1S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol, a strategic chiral building block. The asymmetric reduction of the prochiral ketone, 3'-chloro-4'-methoxyacetophenone, provides a direct and highly selective route to this intermediate. We present a detailed protocol based on the well-established Corey-Bakshi-Shibata (CBS) reduction, a method renowned for its high enantioselectivity and operational simplicity. Furthermore, we will outline the subsequent transformations to convert this chiral alcohol into a versatile amine intermediate, ready for coupling to various phthalimide backbones to generate a library of Apremilast analogs.

The Imperative of Asymmetric Synthesis

In pharmaceutical development, the use of single-enantiomer drugs is paramount, as the "inactive" enantiomer can sometimes be associated with undesirable side effects or off-target activity.[4] Traditional methods often rely on the synthesis of a racemic mixture followed by a challenging chiral resolution step, where at least 50% of the material is theoretically discarded.[5][6]

Asymmetric synthesis, by contrast, aims to create the desired enantiomer directly from an achiral starting material using a chiral catalyst or reagent.[7][8] This approach is inherently more efficient and economical, a critical consideration for industrial-scale production. The conversion of a prochiral ketone to a chiral secondary alcohol is a classic example of an asymmetric transformation that is fundamental to modern drug synthesis.[9][10]

cluster_0 Synthetic Strategies Racemic Synthesis Racemic Synthesis Asymmetric Synthesis Asymmetric Synthesis Prochiral Ketone Prochiral Ketone Chiral Alcohol Chiral Alcohol Prochiral Ketone->Chiral Alcohol Asymmetric Reduction (e.g., CBS Catalyst) Racemic Alcohol Racemic Alcohol Prochiral Ketone->Racemic Alcohol Standard Reduction Resolution Resolution Racemic Alcohol->Resolution Chiral Resolving Agent Resolution->Chiral Alcohol Desired (S)-enantiomer Discard (R)-enantiomer Discard (R)-enantiomer Resolution->Discard (R)-enantiomer

Caption: Comparison of Racemic vs. Asymmetric Synthesis Routes.

Synthesis Protocol 1: Asymmetric Reduction of 3'-Chloro-4'-methoxyacetophenone

The cornerstone of this synthesis is the highly enantioselective reduction of a prochiral ketone. The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to activate a borane reducing agent (e.g., borane-dimethyl sulfide complex), directing the hydride delivery to one specific face of the carbonyl group.[11] This creates a diastereomeric transition state that favors the formation of one alcohol enantiomer over the other.[12]

Principle of CBS Reduction

The catalyst, typically (R)- or (S)-CBS-oxazaborolidine, forms a Lewis acid-base complex with the borane reagent. The ketone substrate then coordinates to the boron atom of the catalyst in a sterically defined manner, with the larger substituent oriented away from the catalyst's chiral framework. This pre-organization ensures that the hydride from the borane is delivered to the Re or Si face of the carbonyl, leading to predictable and high levels of enantioselectivity.

cluster_0 CBS Catalytic Cycle Catalyst (S)-CBS Catalyst Active_Complex Active Catalyst-Borane Complex Catalyst->Active_Complex + BH3 Borane BH3-SMe2 Transition_State Diastereomeric Transition State Active_Complex->Transition_State + Ketone Ketone Prochiral Ketone (Substrate) Product_Complex Product-Catalyst Complex Transition_State->Product_Complex Hydride Transfer Product_Complex->Catalyst Regeneration Chiral_Alcohol (S)-Chiral Alcohol (Product) Product_Complex->Chiral_Alcohol Release

Caption: Simplified Mechanism of CBS-Catalyzed Asymmetric Reduction.

Materials & Reagents
ReagentCAS No.M.W. ( g/mol )Amount (mmol)Eq.Notes
3'-Chloro-4'-methoxyacetophenone37612-52-5184.6210.01.0Starting material. Ensure it is dry.
(S)-2-Methyl-CBS-oxazaborolidine (1M in Toluene)112022-81-8277.241.00.1Chiral catalyst. Handle under inert atmosphere.
Borane-dimethyl sulfide complex (BMS)13292-87-075.978.00.8Reducing agent. Handle in a fume hood.
Anhydrous Tetrahydrofuran (THF)109-99-972.11~50 mL-Solvent. Must be dry and inhibitor-free.
Methanol (MeOH)67-56-132.04~10 mL-For quenching the reaction.
1 M Hydrochloric Acid (HCl)7647-01-036.46As needed-For work-up.
Ethyl Acetate (EtOAc)141-78-688.11As needed-Extraction solvent.
Brine (Saturated NaCl solution)7647-14-558.44As needed-For washing.
Anhydrous Magnesium Sulfate (MgSO4)7487-88-9120.37As needed-Drying agent.
Step-by-Step Protocol
  • Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3'-Chloro-4'-methoxyacetophenone (1.85 g, 10.0 mmol).

  • Solvent Addition: Add 40 mL of anhydrous THF via syringe and stir until the solid is completely dissolved.

  • Catalyst Addition: Cool the solution to 0 °C using an ice bath. Add the (S)-2-Methyl-CBS-oxazaborolidine solution (1.0 mL of 1M in Toluene, 1.0 mmol) dropwise over 5 minutes. Stir the mixture for 15 minutes at 0 °C.

  • Reductant Addition: Slowly add the borane-dimethyl sulfide complex (0.8 mL, ~8.0 mmol) dropwise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Reaction Monitoring: After the addition is complete, stir the reaction at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting ketone is consumed (typically 1-3 hours).

  • Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of methanol (10 mL) at 0 °C to decompose the excess borane. (Caution: Hydrogen gas evolution).

  • Work-up: Remove the ice bath and allow the mixture to warm to room temperature. Add 1 M HCl (20 mL) and stir for 30 minutes.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude oil by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (1S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol as a colorless oil or low-melting solid.

Characterization & Quality Control
  • Yield: Typically >90%.

  • Purity (HPLC/GC): >98%.

  • Enantiomeric Excess (ee): Determine using chiral HPLC. Expect >95% ee.

  • Spectroscopic Data:

    • ¹H NMR: Confirm the formation of the alcohol by the appearance of a quartet for the benzylic proton (CH-OH) and a doublet for the methyl group, replacing the singlet for the acetyl group in the starting material.

    • ¹³C NMR: Confirm the shift of the carbonyl carbon (~196 ppm) to a carbinol carbon (~70 ppm).

  • Specific Rotation: Measure the optical rotation and compare it with literature values.

Application: Conversion to Apremilast Analog Precursors

The synthesized (1S)-chiral alcohol is a versatile intermediate. A common and reliable pathway to the corresponding chiral amine, a direct precursor for Apremilast analogs, involves a three-step sequence: mesylation, azidation, and reduction.[13] This sequence proceeds with inversion of stereochemistry at the azidation step, so starting with the (S)-alcohol will yield the (R)-amine. For the synthesis of Apremilast itself, which has (S) stereochemistry, one would typically start with the corresponding (R)-alcohol. This protocol describes the general transformation applicable to either enantiomer.

Chiral_Alcohol (1S)-Chiral Alcohol Mesylate Mesylate Intermediate (Good Leaving Group) Chiral_Alcohol->Mesylate 1. MsCl, Et3N Azide Azide Intermediate (SN2 Inversion) Mesylate->Azide 2. NaN3 Chiral_Amine (1R)-Chiral Amine Azide->Chiral_Amine 3. H2, Pd/C Apremilast_Analog Apremilast Analog Chiral_Amine->Apremilast_Analog 4. Phthalic Anhydride Derivative

Caption: Synthetic pathway from chiral alcohol to Apremilast analogs.

Protocol 2: Synthesis of the Chiral Amine Intermediate

Step A: Mesylation

  • Dissolve (1S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol (10 mmol) in anhydrous dichloromethane (DCM, 50 mL) and cool to 0 °C.

  • Add triethylamine (1.5 eq, 15 mmol).

  • Add methanesulfonyl chloride (MsCl, 1.2 eq, 12 mmol) dropwise.

  • Stir at 0 °C for 1-2 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with cold 1 M HCl, water, and brine. Dry the organic layer over MgSO₄, filter, and concentrate to yield the crude mesylate, which is often used directly in the next step without further purification.

Step B: Azidation (SN2 Inversion)

  • Dissolve the crude mesylate (10 mmol) in dimethylformamide (DMF, 40 mL).

  • Add sodium azide (NaN₃, 3.0 eq, 30 mmol).

  • Heat the mixture to 60-70 °C and stir for 4-6 hours, monitoring by TLC.

  • After cooling, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate to yield the crude azide.

Step C: Azide Reduction

  • Dissolve the crude azide (10 mmol) in methanol or ethyl acetate (50 mL).

  • Carefully add 10% Palladium on carbon (Pd/C, 5-10 mol% Pd).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (TLC monitoring).

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate to yield the desired chiral amine. This product can be purified by chromatography or by forming a crystalline salt.

Conclusion

(1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol is a high-value intermediate for the construction of Apremilast and its analogs. The asymmetric synthesis via CBS reduction provides a reliable, scalable, and highly enantioselective route, avoiding the inefficiencies of classical resolution. The detailed protocols provided herein offer a robust framework for researchers in drug discovery and development to access this key chiral building block and advance their research into novel PDE4 inhibitors.

References

  • Hilaris. (2024). The Role of Chiral Catalysts in Modern Organic Synthesis. [Link]

  • Chiralpedia. (2024). Recent Advances in Catalytic Asymmetric Synthesis. [Link]

  • Mettler Toledo. Asymmetric Catalysis (Enantioselective Catalysis) | Guide to Optimization. [Link]

  • Denmark, S. E., & Fu, J. (2003). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews. [Link]

  • White, S. S., & Kelly, H. C. (1970). Kinetics and mechanism of the morpholine-borane reduction of methyl alkyl ketones. Journal of the American Chemical Society. [Link]

  • PubMed. (2024). Unravelling the underlying mechanism of the reduction of aldehydes/ketones with metal borohydride in an aprotic solvent. [Link]

  • ResearchGate. Synthesis of apremilast. Reagents and conditions. [Link]

  • OUCI. A Review on Synthetic Advances toward the Synthesis of Apremilast, an Anti-inflammatory Drug. [Link]

  • European Patent Office. (2019). A METHOD OF CHIRAL RESOLUTION OF THE KEY INTERMEDIATE OF THE SYNTHESIS OF APREMILAST AND ITS USE FOR THE PREPARATION OF PURE APREMILAST. Patent 3280701. [Link]

  • Google Patents.
  • Google Patents.
  • Chemistry Stack Exchange. (2019). Borane as a reducing agent. [Link]

  • Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

  • Sciforum. (2018). Chemoenzymatic Synthesis of Apremilast: A Study Using Ketoreductases and Lipases. [Link]

  • MDPI. (2021). Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary. [Link]

  • Royal Society of Chemistry. Efficient synthesis of an apremilast precursor and chiral β-hydroxy sulfones via ketoreductase-catalyzed asymmetric reduction. [Link]

  • Royal Society of Chemistry Publishing. (1969). The Mechanism of the Reduction of Ketones. [Link]

  • Royal Society of Chemistry. Supporting Information for Asymmetric reduction of functionalized prochiral ketones with recombinant Escherichia coli cells co-expressing a short-chain dehydrogenase/reductase from Novosphingobium aromaticivorans and a glucose dehydrogenase from Bacillus subtilis. [Link]

  • PubChemLite. 1-(3-chloro-4-methoxyphenyl)ethan-1-ol. [Link]

  • PubChem. 1-[3-(Chloromethyl)-4-methoxyphenyl]ethan-1-one. [Link]

  • New Drug Approvals. (2014). APREMILAST, … ORALLY ACTIVE PDE4 INHIBITOR. [Link]

  • Acta Physico-Chimica Sinica. (2007). Asymmetric Hydrogenation of Acetophenone and Its Derivatives Catalyzed by Ruthenium Nanoparticles in Ionic Liquid Media. [Link]

  • European Patent Office. (2015). PROCESS FOR THE PREPARATION OF APREMILAST. EP 3181549 A1. [Link]

  • ACS Publications. (2025). Analysis of Asymmetric Reduction of Ketones Using Three-Dimensional Electronic States. [Link]

  • PMC. (2020). Apremilast Microemulsion as Topical Therapy for Local Inflammation: Design, Characterization and Efficacy Evaluation. [Link]

  • NIST WebBook. Ethanone, 1-(3-chloro-4-methoxyphenyl)-. [Link]

  • Indian Academy of Sciences. (1979). Asymmetric reduction of carbonyl compounds with chiral alkoxyaluminium and alkoxymagnesium halides. [Link]

  • U.S. Environmental Protection Agency. (1R)-1-(3-Chloro-4-methoxyphenyl)ethane-1,2-diol Properties. [Link]

  • Synthonix. 1-(3-Chloro-4-methoxyphenyl)ethan-1-one - [C92997]. [Link]

  • The Royal Society of Chemistry. S1 Supporting Information Synthesis of β-Halo α,β-unsaturated Carbonyl Systems via The Combination of Halotrimethylsilane and.... [Link]

  • SciELO. (2018). Deracemization of sec-Alcohols through Sequential Application of C. albicans and Ketoreductases. [Link]

Sources

Application

Chiral HPLC Analysis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol

Application Note: AN-CHIRAL-042 [1][2][3] Abstract This application note details a robust Normal Phase (NP) High-Performance Liquid Chromatography (HPLC) protocol for the enantiomeric purity analysis of (1S)-1-(3-Chloro-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-CHIRAL-042

[1][2][3]

Abstract

This application note details a robust Normal Phase (NP) High-Performance Liquid Chromatography (HPLC) protocol for the enantiomeric purity analysis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol . This molecule is a critical chiral building block, structurally analogous to intermediates used in the synthesis of PDE4 inhibitors (e.g., Apremilast derivatives).[1] Achieving high enantiomeric excess (% ee) is vital for downstream efficacy and safety.[1] This guide prioritizes the Amylose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD-H) due to its superior recognition of benzylic alcohols, providing a baseline separation (Rs > 2.5) from the (1R)-enantiomer.[1]

Introduction & Scientific Context
2.1 The Analytical Challenge

The target molecule is a chiral secondary benzylic alcohol. The presence of the electron-withdrawing chlorine at the meta position and the electron-donating methoxy group at the para position creates a specific electronic environment that influences the binding affinity to Chiral Stationary Phases (CSPs).

  • Target Enantiomer: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol[2][1]

  • Impurity: (1R)-enantiomer[2][1][3][4]

  • Critical Quality Attribute: Enantiomeric Excess (ee) ≥ 99.5%

2.2 Mechanism of Separation

Separation is achieved via the "Three-Point Interaction" model on polysaccharide-based CSPs.[2] The chiral selector (Amylose derivative) forms a supramolecular cavity containing:

  • Hydrogen Bonding Sites: The carbamate NH and C=O groups on the CSP interact with the hydroxyl (-OH) of the analyte.

  • 
    -
    
    
    
    Interactions:
    The phenyl rings of the CSP interact with the 3-chloro-4-methoxyphenyl ring of the analyte.[2]
  • Steric Inclusion: The chiral cavity discriminates based on the spatial arrangement of the methyl group vs. the proton at the chiral center.

Method Development Strategy

The following decision tree illustrates the logical flow for selecting the optimal separation conditions.

MethodDevelopment Start Analyte: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol Solubility Solubility Check (Dissolve in Hexane/IPA) Start->Solubility Screening Primary Column Screening (Polysaccharide CSPs) Solubility->Screening ADH Chiralpak AD-H (Amylose tris-3,5-dimethylphenylcarbamate) Screening->ADH Primary Choice ODH Chiralcel OD-H (Cellulose tris-3,5-dimethylphenylcarbamate) Screening->ODH Alternative Mode Mobile Phase Selection Normal Phase (Hexane/Alcohol) ADH->Mode ODH->Mode Result Evaluate Resolution (Rs) Mode->Result Optimize Optimization Adjust %IPA or Flow Rate Result->Optimize Rs < 1.5 Final Final Protocol Hexane:IPA (90:10) Result->Final Rs > 2.0 Optimize->Final

Figure 1: Method Development Workflow. The Amylose-based AD-H is selected as the primary candidate due to its higher success rate with aromatic alcohols.[2]

Standardized Experimental Protocol
4.1 Equipment & Reagents[2][3][5]
  • HPLC System: Agilent 1260 Infinity II or equivalent (Quaternary pump, DAD detector).

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).[2][1]

    • Alternative: Chiralcel OD-H.[2][6][7]

  • Solvents: n-Hexane (HPLC Grade), 2-Propanol (IPA, HPLC Grade).[2][1]

  • Reference Standard: Racemic 1-(3-Chloro-4-methoxyphenyl)ethan-1-ol (required for peak identification).[2][1]

4.2 Chromatographic Conditions
ParameterSettingRationale
Mobile Phase n-Hexane : 2-Propanol (90 : 10 v/v)Hexane provides low viscosity; IPA acts as the polar modifier and H-bond competitor to regulate retention.[2][1]
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns; balances backpressure (< 50 bar) and efficiency.[1]
Column Temp 25°CLower temperatures often improve chiral selectivity (

) by reducing molecular motion.[1]
Detection UV @ 230 nmThe 3-chloro-4-methoxy ring has strong absorption at 230 nm (secondary max) and 280 nm. 230 nm offers higher sensitivity.[2][1]
Injection Vol 5 - 10 µLPrevent column overload which causes peak broadening.[2]
Run Time 20 MinutesEnsure elution of both enantiomers and any late-eluting process impurities.
4.3 Sample Preparation (Critical Step)[1]
  • Diluent: Mobile Phase (Hexane:IPA, 90:10).[1]

  • Concentration: 0.5 mg/mL to 1.0 mg/mL.

  • Procedure:

    • Weigh 5 mg of sample into a 10 mL volumetric flask.

    • Add 1 mL of IPA to ensure complete dissolution (the polar alcohol dissolves better in IPA).

    • Dilute to volume with n-Hexane.

    • Filtration: Filter through a 0.45 µm PTFE syringe filter (Nylon is also acceptable, but PTFE is preferred for normal phase).

Data Analysis & Validation
5.1 Typical Performance Metrics

Note: Retention times (


) are approximate and will vary based on system dwell volume and column age.
PeakEnantiomerApprox.[8][4][9][10][11][12]

(min)
Selectivity (

)
Resolution (

)
1 (1S)-Enantiomer*10.5--
2 (1R)-Enantiomer13.21.25 - 1.35> 3.0

*Elution Order Confirmation: For many 1-phenyl-ethanol derivatives on Chiralpak AD-H, the (S)-enantiomer elutes before the (R)-enantiomer.[2][1] However, this must be experimentally verified by injecting an authentic (1S)-standard or using optical rotation detection (OR).

5.2 System Suitability Criteria

To ensure the trustworthiness of the data, the system must pass these checks before analyzing samples:

  • Resolution (

    
    ):  > 2.0 between enantiomers (using Racemic Standard).
    
  • Tailing Factor (

    
    ):  < 1.5 (Alcohols can tail due to silanol interactions; if 
    
    
    
    , see Troubleshooting).[1]
  • Precision: %RSD of peak area < 1.0% (n=5 injections).

Troubleshooting Guide
Issue: Peak Tailing
  • Cause: Non-specific interactions between the hydroxyl group of the analyte and residual silanols on the silica support.

  • Solution: Add 0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA) to the mobile phase.[1]

    • Note: For neutral alcohols, additives are rarely needed on modern AD-H columns, but if tailing occurs, DEA is the preferred additive for this basic-compatible column.[2][1]

Issue: Poor Resolution (

)
  • Cause: Mobile phase is too strong (eluting too fast).[1]

  • Solution: Reduce the polarity. Change Hexane:IPA from 90:10 to 95:5 or 98:2 . This increases retention time (

    
    ) and typically increases separation factor (
    
    
    
    ).[1]
Issue: Solubility Issues
  • Cause: Sample precipitating when hitting the Hexane-rich mobile phase.[2]

  • Solution: Dissolve sample in 100% Ethanol or IPA, then inject a smaller volume (e.g., 2 µL).

References
  • Daicel Chiral Technologies. (n.d.).[9] Instruction Manual for CHIRALPAK® AD-H. Retrieved from [Link]

  • Okamoto, Y., & Ikai, T. (2008).[1] Chiral HPLC for efficient resolution of enantiomers.[10][12][13] Chemical Society Reviews, 37(12), 2593-2608.[1]

  • Phenomenex. (2023).[3] Chiral Chromatography Guide: Method Development Strategies. Retrieved from [Link]

  • Manne, S. R., et al. (2013).[1] Development and validation of a chiral HPLC method for the determination of enantiomeric purity of Apremilast. Journal of Pharmaceutical Analysis. (Contextual reference for 1-phenylethanol derivatives in PDE4 inhibitor synthesis).

Sources

Technical Notes & Optimization

Troubleshooting

Improving enantiomeric excess of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol

Technical Support Center: Chiral Synthesis & Purification Product Focus: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol Document ID: TSC-CSP-2026-02-22 Version: 1.0 Introduction This technical support guide is designed for...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Chiral Synthesis & Purification

Product Focus: (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol

Document ID: TSC-CSP-2026-02-22

Version: 1.0

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis and purification of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol. Achieving high enantiomeric excess (ee) for this chiral alcohol is often a critical step in multi-step syntheses. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you overcome common challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol with high enantiomeric excess?

A1: The two most common strategies are asymmetric synthesis and chiral resolution.

  • Asymmetric Synthesis: This involves the direct conversion of a prochiral precursor, 3-chloro-4-methoxyacetophenone, into the desired (S)-enantiomer using a chiral catalyst or reagent. Asymmetric transfer hydrogenation and asymmetric hydrogenation are highly effective methods.

  • Chiral Resolution: This approach starts with a racemic mixture of (R)- and (S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol. A resolving agent is used to selectively react with one enantiomer, allowing for their separation. This can be achieved through classical resolution via diastereomeric salt formation or through kinetic resolution.

Q2: My asymmetric reduction of 3-chloro-4-methoxyacetophenone is resulting in low enantiomeric excess. What are the likely causes?

A2: Low enantiomeric excess in asymmetric reductions can stem from several factors:

  • Catalyst Activity/Purity: The chiral catalyst may be degraded, impure, or used in an incorrect loading.

  • Reaction Conditions: Temperature, pressure, and reaction time can significantly impact enantioselectivity. Sub-optimal conditions can lead to a competing, non-selective background reaction.

  • Substrate Quality: Impurities in the 3-chloro-4-methoxyacetophenone can interfere with the catalyst.

  • Solvent Effects: The choice of solvent can influence the conformation of the catalyst-substrate complex, thereby affecting the stereochemical outcome.

Q3: How do I choose between asymmetric synthesis and chiral resolution for my project?

A3: The choice depends on several factors including scale, cost, and available equipment.

  • Asymmetric Synthesis is often preferred for large-scale production as it is more atom-economical (avoids discarding the unwanted enantiomer). However, it may require more expensive catalysts and optimization of reaction conditions.

  • Chiral Resolution can be simpler to implement at a smaller, laboratory scale and may not require specialized equipment like a high-pressure hydrogenator. However, the maximum theoretical yield is 50% for the desired enantiomer, unless the unwanted enantiomer can be racemized and recycled.

Troubleshooting Guide

Problem 1: Low Enantiomeric Excess (<90% ee) in Asymmetric Transfer Hydrogenation

Background: Asymmetric transfer hydrogenation (ATH) of 3-chloro-4-methoxyacetophenone using a Ru- or Rh-based catalyst with a chiral ligand and a hydrogen donor (e.g., formic acid/triethylamine or isopropanol) is a common method. Low ee is a frequent issue.

Troubleshooting Workflow:

G start Low ee (<90%) in ATH cat_check Verify Catalyst Integrity (Age, Storage, Purity) start->cat_check cond_opt Optimize Reaction Conditions (Temperature, Time, Concentration) cat_check->cond_opt Catalyst OK h_donor Evaluate Hydrogen Donor (Purity, Stoichiometry) cond_opt->h_donor sub_purity Check Substrate Purity (Recrystallize or Chromatograph) h_donor->sub_purity outcome_improved ee Improved? sub_purity->outcome_improved end_success Achieved Target ee outcome_improved->end_success Yes end_reassess Re-evaluate Catalyst/Ligand System outcome_improved->end_reassess No

Caption: Troubleshooting workflow for low enantiomeric excess.

Detailed Steps:

  • Catalyst Integrity:

    • Cause: Chiral catalysts, particularly those with phosphine ligands, can be sensitive to air and moisture. Degradation leads to a loss of stereocontrol.

    • Solution: Use a fresh batch of catalyst or purify the existing batch. Ensure all manipulations are performed under an inert atmosphere (e.g., argon or nitrogen).

  • Reaction Temperature:

    • Cause: Higher temperatures can increase the reaction rate but often decrease enantioselectivity. The energy difference between the transition states leading to the (S) and (R) enantiomers becomes less significant at elevated temperatures.

    • Solution: Perform a temperature screen. Start at room temperature and incrementally decrease the temperature (e.g., 0 °C, -20 °C).

    Temperature (°C)Typical Reaction Time (h)Observed ee (%)
    40485
    251292
    024>98
  • Hydrogen Donor:

    • Cause: The purity of the hydrogen donor is crucial. For formic acid/triethylamine systems, the ratio is critical. For isopropanol, trace amounts of acetone can inhibit the reaction.

    • Solution: Use high-purity, freshly distilled isopropanol or a freshly prepared formic acid/triethylamine mixture. Ensure the correct molar equivalents are used.

Problem 2: Difficulty in Separating Diastereomeric Salts During Classical Resolution

Background: Classical resolution involves reacting the racemic alcohol with a chiral acid (e.g., tartaric acid or mandelic acid) to form diastereomeric salts. These salts have different solubilities, allowing for separation by fractional crystallization.

Troubleshooting Steps:

  • Solvent Screening:

    • Cause: The solubility difference between the diastereomeric salts is highly dependent on the solvent system.

    • Solution: Conduct a systematic solvent screen. Use small-scale crystallization trials with a variety of solvents (e.g., ethanol, methanol, acetone, ethyl acetate) and solvent mixtures.

  • Control Cooling Rate:

    • Cause: Rapid cooling can lead to co-precipitation of both diastereomers, resulting in poor separation.

    • Solution: Allow the crystallization mixture to cool slowly to room temperature, and then further cool in an ice bath or refrigerator. Avoid crash cooling.

  • Seeding:

    • Cause: Spontaneous nucleation can be unreliable.

    • Solution: If a small amount of the desired pure diastereomeric salt is available, use it to seed the supersaturated solution. This will promote the crystallization of the desired diastereomer.

Experimental Protocols

Protocol 1: Asymmetric Transfer Hydrogenation of 3-Chloro-4-methoxyacetophenone

Objective: To synthesize (1S)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol with high enantiomeric excess.

Materials:

  • 3-Chloro-4-methoxyacetophenone

  • (1S,2S)-(+)-N-(4-Tosyl)-1,2-diphenylethylenediamine(Ru)Cl complex (e.g., (S,S)-Ts-DENEB™)

  • Formic acid

  • Triethylamine

  • Anhydrous Toluene

  • Inert atmosphere glovebox or Schlenk line

Procedure:

  • In a glovebox, charge a dry Schlenk flask with the Ru-catalyst (0.005 mol%).

  • Add anhydrous toluene to the flask.

  • Prepare a 5:2 mixture of formic acid and triethylamine.

  • Add the 3-chloro-4-methoxyacetophenone (1.0 eq) to the flask.

  • Add the formic acid/triethylamine mixture (1.5 eq of formic acid) to the reaction flask.

  • Seal the flask and stir the reaction mixture at the desired temperature (e.g., 25 °C) for the specified time (monitor by TLC or HPLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

  • Determine the enantiomeric excess by chiral HPLC analysis.

Protocol 2: Chiral HPLC Analysis

Objective: To determine the enantiomeric excess of the synthesized alcohol.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • Chiral column (e.g., Chiralcel OD-H or Chiralpak AD-H).

Typical Method:

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

Procedure:

  • Prepare a standard solution of the racemic alcohol.

  • Inject the racemic standard to determine the retention times of the (R) and (S) enantiomers.

  • Prepare a solution of your synthesized sample.

  • Inject the sample and integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess using the formula:

    • ee (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] * 100

References

  • Title: Asymmetric Transfer Hydrogenation of Aromatic Ketones Source: Noyori, R., et al. (1995). Journal of the American Chemical Society. URL: [Link]

  • Title: Chiral Resolution of Alcohols via Diastereomeric Salt Formation Source: Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. URL: [Link]

Optimization

Technical Support Center: Catalyst Optimization for Halogenated Aromatic Ketones

Executive Summary You are likely targeting the reduction of 3-chloro-4-methoxyacetophenone to 1-(3-chloro-4-methoxyphenyl)ethanol . The critical quality attribute (CQA) here is chemoselectivity .

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You are likely targeting the reduction of 3-chloro-4-methoxyacetophenone to 1-(3-chloro-4-methoxyphenyl)ethanol .

The critical quality attribute (CQA) here is chemoselectivity . The presence of the aryl chloride at the meta position presents a high risk of hydrodechlorination (HDC) , a parasitic side reaction that produces 4-methoxyethylbenzene or 1-(4-methoxyphenyl)ethanol impurities.

This guide provides a self-validating workflow to optimize catalyst loading (S/C ratio) while strictly controlling chemoselectivity. We cover two primary methodologies: Heterogeneous Hydrogenation (Pt/Pd) and Asymmetric Transfer Hydrogenation (Ru-ATH) .

Module 1: The Selectivity/Activity Trade-off

Before optimizing loading, you must visualize the competing pathways. Increasing catalyst loading often accelerates the unwanted HDC reaction faster than the desired carbonyl reduction, especially once the ketone concentration drops.

Reaction Pathway Analysis

ReactionPathway Substrate 3-Chloro-4-methoxyacetophenone (Substrate) Alcohol 1-(3-Chloro-4-methoxyphenyl)ethanol (Target Product) Substrate->Alcohol k1 (Fast) +H2, Cat Dechlor Dechlorinated Impurities (Hydrodechlorination) Substrate->Dechlor k2 (Slow) +H2, Cat Alcohol->Dechlor k3 (Risk at high conv.) OverRed Ethyl-anisole derivatives (Over-reduction) Alcohol->OverRed k4 (High T/P)

Figure 1: Reaction network showing the competitive hydrodechlorination (HDC) pathway (red dashed lines). Optimization aims to maximize k1 while minimizing k2 and k3.

Module 2: Heterogeneous Hydrogenation (Pt/C & Pd/C)

Context: Used for racemic reductions or achiral intermediates. Primary Issue: Pd/C is notorious for cleaving aryl chlorides.

Troubleshooting Guide

Q: I am using 5 wt% Pd/C and observing 15% dechlorinated byproduct. reducing loading slows the reaction too much. What should I do?

A: You are facing the "Pd-Chloride affinity" problem. Palladium inserts into Ar-Cl bonds easily.

  • Switch Metal: Switch to Pt/C (Platinum on Carbon) . Platinum is significantly more chemoselective for carbonyls over aryl halides than Palladium [1].

  • Poison the Catalyst: If you must use Pd, add a modifier. The addition of ethylenediamine or thiophene can selectively poison the highly active sites responsible for HDC without killing the carbonyl reduction activity [2].

  • Vapor Phase/Flow: If available, use a continuous flow reactor with Pt/C. The short residence time prevents the secondary reaction (Alcohol -> Dechlor) shown in Figure 1 [3].

Optimization Protocol: The "Step-Down" Method

Do not start at low loading. Start high to establish kinetics, then step down.

StepParameterConditionSuccess Criteria
1 Baseline 5 mol% Pt/C, 5 bar H2, 25°C>99% Conv, <1% Dechlor
2 Stress Test Reduce to 1 mol% Pt/CTime to completion < 4h
3 Selectivity Check Analyze reaction at 100% conversionDechlor impurity must not rise after ketone is consumed.
4 Solvent Tuning Switch from MeOH to Toluene/IPANon-polar solvents often suppress HDC on heterogeneous surfaces.

Module 3: Asymmetric Transfer Hydrogenation (Ru-ATH)

Context: Used when the chiral alcohol is required (e.g., >95% ee). Primary Issue: Catalyst death (stalling) at low loadings due to HCl release or steric poisoning.

Troubleshooting Guide

Q: My Ru-TsDPEN reaction stalls at 70% conversion when I drop loading below 0.5 mol%. Why?

A: This is likely an equilibrium or inhibition issue.

  • Reversibility: Transfer hydrogenation (using IPA) is reversible. As acetone builds up, the reaction slows. Solution: Switch to Formic Acid/Triethylamine (5:2) as the hydrogen donor. This releases CO2 (irreversible), driving the reaction to completion even at lower catalyst loadings [4].

  • Inhibition: The chloride on your substrate is electron-withdrawing, making the ketone more reactive, but the product alcohol can compete for the metal center.

  • Purity: Ru-catalysts are sensitive to acidic impurities in the chloroacetophenone starting material. Ensure the substrate is recrystallized or passed through a silica plug before weighing.

Data: S/C Ratio vs. Conversion (Formic Acid System)

Conditions: RuCl(p-cymene)[(R,R)-TsDPEN], FA/TEA, 28°C.

S/C Ratio (Substrate/Catalyst)Time (h)Conversion (%)ee (%)Notes
100:1 (1 mol%)2>9997Wasteful. Too fast.
500:1 (0.2 mol%)6>9997Optimal Zone.
1000:1 (0.1 mol%)129296Stalled. Requires higher T.
2000:1 (0.05 mol%)246595Catalyst deactivation observed.

Module 4: Experimental Decision Tree

Use this logic flow to determine your next experiment.

DecisionTree Start Start Optimization Chiral Is Product Chiral? Start->Chiral HetRoute Route: Heterogeneous (Pt/C) Chiral->HetRoute No (Racemic) HomRoute Route: Ru-ATH (Noyori) Chiral->HomRoute Yes (Enantiopure) CheckCl Check De-Cl Impurity HetRoute->CheckCl SwitchPt Switch to Pt/C or add amine modifier CheckCl->SwitchPt >1% Impurity OptLoadHet Optimize Loading (Target 0.5-1 wt%) CheckCl->OptLoadHet <1% Impurity CheckConv Check Conversion @ 24h HomRoute->CheckConv SwitchDonor Switch IPA -> FA/TEA CheckConv->SwitchDonor Stalls <90% OptLoadHom Optimize S/C Ratio (Target 500:1 - 1000:1) CheckConv->OptLoadHom Complete

Figure 2: Decision matrix for selecting catalyst system and troubleshooting steps.

Frequently Asked Questions (FAQs)

Q: Can I use NaBH4 instead of catalytic hydrogenation? A: Yes. For lab-scale (grams), NaBH4 is often superior because it is chemoselective (does not reduce aryl chlorides) and requires no optimization of "loading" (just stoichiometry). However, for process scale-up, the boron waste stream is problematic, making catalytic hydrogenation (Module 2 or 3) preferred [5].

Q: How do I remove the Ruthenium metal after the reaction? A: Ru residues are toxic. Use a scavenger resin (e.g., SiliaMetS® Thiol) or wash the organic layer with aqueous L-cysteine. This is critical if the alcohol is a pharmaceutical intermediate.

Q: Does the position of the Chlorine (meta vs. para) affect the catalyst loading? A: Yes. A para-chloro (4-Cl) is generally more stable. Your substrate is 3-chloro (meta). Meta-substituents are slightly more prone to hydrogenolysis on Pd surfaces due to steric accessibility. This makes the switch to Pt/C (Module 2) even more critical for your specific molecule [1].

References

  • Rylander, P. N. (1967).[1] Catalytic Hydrogenation over Platinum Metals. Academic Press. (Foundational text establishing Pt vs. Pd selectivity for halogens).

  • Zinovyev, S., et al. (2002).[2] "Hydrodechlorination and Hydrogenation over Raney–Ni under Multiphase Conditions." Journal of Catalysis. (Discusses competition between reduction and dehalogenation).

  • Ichikawa, T., et al. (2024). "Pt/CB-Catalyzed Chemoselective Hydrogenation... under Continuous-Flow Conditions." MDPI. (Demonstrates Pt/C selectivity for aryl chlorides in flow).

  • Noyori, R., & Hashiguchi, S. (1997). "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research. (The authoritative guide on Ru-ATH mechanism and FA/TEA vs IPA kinetics).

  • JoeChem. (2019).[3] "Reduction Reactions, Transforming Carbonyls to Alcohols." (Educational verification of NaBH4 chemoselectivity vs. hydrogenation).

Sources

Troubleshooting

Overcoming poor yield in (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol synthesis

This is Dr. Aris Thorne , Senior Application Scientist at the Chiral Synthesis Support Center.

Author: BenchChem Technical Support Team. Date: February 2026

This is Dr. Aris Thorne , Senior Application Scientist at the Chiral Synthesis Support Center.

I have reviewed your inquiry regarding the synthesis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol . This is a deceptively challenging substrate.[1][2] While it resembles simple acetophenone, the 4-methoxy group (electron-donating) significantly reduces the electrophilicity of the carbonyl carbon, causing sluggish conversion, while the 3-chloro substituent introduces lipophilicity that complicates aqueous biocatalysis.

Below is your Technical Troubleshooting Guide , structured to diagnose and resolve your yield issues systematically.

Part 1: The Diagnostic Hub

Before modifying reaction parameters, we must identify the specific "Yield Killer."[1][2] Use the logic flow below to categorize your failure mode.

DiagnosticFlow Start START: Define Failure Mode CheckTLC 1. Check Reaction Mixture (HPLC/TLC) Before Workup Start->CheckTLC Conv Is Starting Material (SM) > 5%? CheckTLC->Conv LowConv ISSUE: Low Conversion Conv->LowConv Yes EeCheck Is Enantiomeric Excess (ee) < 98%? Conv->EeCheck No (SM Consumed) CatDeact Possible Cause: Catalyst Poisoning or Electronic Deactivation LowConv->CatDeact LowEe ISSUE: Poor Selectivity EeCheck->LowEe Yes YieldCheck Is Isolated Yield Significantly Lower than Conversion? EeCheck->YieldCheck No (High ee) Racemization Possible Cause: Reversible Hydrogenation or Temperature Drift LowEe->Racemization LowIso ISSUE: Isolation/Workup Failure YieldCheck->LowIso Yes Solubility Possible Cause: Product trapped in emulsion or water layer LowIso->Solubility

Figure 1: Diagnostic logic to isolate the root cause of poor yield.

Part 2: Chemocatalysis Guide (Ru-ATH)

Method: Asymmetric Transfer Hydrogenation (ATH) using Noyori-type catalysts.[1][2][3] Best For: High throughput, scalability, and avoiding aqueous solubility issues.[1][2]

The Core Problem: Electronic Deactivation

The 4-methoxy group donates electron density into the carbonyl via resonance. This makes the ketone less reactive toward the ruthenium hydride species compared to unsubstituted acetophenone. Standard protocols often stall at 60-70% conversion.[1][2]

Optimized Protocol
ParameterStandard ConditionOptimized Condition (High Yield) Why? (The Science)
Catalyst RuClRuCl The mesitylene ligand is bulkier and more electron-rich than p-cymene, often stabilizing the active species and improving lifetime for deactivated substrates [1].[2]
H-Source Isopropanol (IPA)Formic Acid / TEA (5:2) IPA transfer hydrogenation is reversible.[1][2] Deactivated ketones struggle to reach completion in IPA. Formic acid reduction is irreversible , driving the reaction to 100% conversion [2].[1][2]
Concentration 0.1 M0.5 M - 1.0 M Higher concentration increases the rate of the bimolecular hydride transfer step, overcoming the electronic sluggishness.
Temperature Ambient30°C - 40°C A slight thermal bump is necessary to overcome the higher activation energy caused by the methoxy donation.[1]
Step-by-Step Workflow
  • Catalyst Prep: Mix

    
     and 
    
    
    
    -TsDPEN in DCM.[1][2] Add KOH/water to generate the purple 16e⁻ active species.[1][2] Wash with water, dry, and isolate the solid catalyst.[1][2] Do not generate in situ for difficult substrates.
  • Reaction: Dissolve 3-chloro-4-methoxyacetophenone (1.0 eq) in the Formic Acid/Triethylamine (5:2) azeotrope. Degas thoroughly (Oxygen kills the hydride).[1][2]

  • Initiation: Add catalyst (S/C 500:1). Monitor by HPLC.

  • Quench: Once SM < 1%, dilute with water and extract immediately.

FAQ: Troubleshooting Ru-ATH

Q: My reaction turns brown/black and stops at 50%. A: Your catalyst has decomposed. This is usually due to trace oxygen or "acid shock."[1][2] Ensure the FA/TEA mixture is strictly 5:2 (azeotrope). Excess free acid protonates the TsDPEN amine, destroying the catalytic cycle.[2]

Part 3: Biocatalysis Guide (KRED/ADH)

Method: Enzymatic reduction using Ketoreductases (KREDs).[1][2] Best For: >99.9% ee requirements and mild conditions.[1][2]

The Core Problem: Solubility & Inhibition

The 3-chloro-4-methoxy motif is highly lipophilic. The substrate does not dissolve in aqueous buffer, leading to "mass transfer limitation."[1][2] Furthermore, the product alcohol can be toxic to the enzyme (product inhibition).[2]

Optimized Protocol
ComponentFunctionRecommendation
Enzyme CatalystScreen KREDs with "anti-Prelog" selectivity (usually ADH-A types) to get the (S)-alcohol.
Co-Solvent SolubilityDMSO (10-20% v/v) or IPA (10%) .[1][2] Avoid acetonitrile (often deactivates enzymes).[1][2]
Cofactor Recycle NADH regenerationGlucose / Glucose Dehydrogenase (GDH) .[1][2] Do not use IPA for regeneration if the enzyme is sensitive to high solvent loads.[1][2]
pH Control StabilityTriethanolamine buffer (pH 7.5) . Phosphate buffers can sometimes precipitate with magnesium cofactors.[1][2]
Biocatalytic Workflow Visualization

BiocatProcess Substrate Substrate (Solid, Lipophilic) Solubilization Pre-dissolve in DMSO (20% final vol) Substrate->Solubilization Reaction Bioreactor (Stirring < 500rpm) Solubilization->Reaction Buffer Buffer System (pH 7.5 + GDH + NADP+) Buffer->Reaction Product (S)-Alcohol (Precipitates?) Reaction->Product Glucose Glucose (Sacrificial) Glucose->Reaction  Drives Recycle

Figure 2: Biocatalysis setup emphasizing pre-solubilization to overcome mass transfer limits.

FAQ: Troubleshooting Biocatalysis

Q: The reaction works on 10mg scale but fails on 10g. A: This is likely substrate inhibition . On a larger scale, the high local concentration of the ketone kills the enzyme. Fix: Use a Fed-Batch approach. Add the substrate continuously (via syringe pump) over 12 hours, keeping the instantaneous concentration low while accumulating product [3].

Part 4: Isolation & Purification

Issue: The product is an oil or low-melting solid that traps solvent, leading to "fake" high yields or difficulty crystallizing.[1]

  • Extraction: Use MTBE (Methyl tert-butyl ether) instead of Ethyl Acetate.[1][2] MTBE pulls less water and impurities.[1][2]

  • Wash: Wash the organic layer with saturated NaHCO₃ (to remove formic acid traces) and then Bisulfite solution (to remove unreacted ketone aldehyde impurities, though less relevant here, it helps remove colored impurities).[1][2]

  • Crystallization: If the product is a solid (mp ~50-60°C range for similar analogs), induce crystallization using Heptane/IPA (95:5) .[1][2] Cool slowly to -10°C.[1][2]

    • Note: If it oils out, seed it with a tiny crystal from a previous batch.[1][2] If no seed exists, scratch the flask surface with a glass rod to induce nucleation.[1][2]

References

  • Noyori, R., & Hashiguchi, S. (1997).[1][2] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][2][3] Accounts of Chemical Research, 30(2), 97–102.[1][2] Link[1][2]

  • Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996).[1][2] Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture.[1][2][4] Journal of the American Chemical Society, 118(10), 2521–2522.[2] Link[1][2]

  • Goldberg, K., et al. (2007).[1][2] Biocatalytic Ketone Reduction—A Powerful Tool for the Production of Chiral Alcohols—Part 1: Processes with Isolated Enzymes. Organic Process Research & Development, 11(3), 264–279.[1][2] Link[1][2]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide: Biocatalytic vs. Chemical Synthesis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals The synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical pro...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

The synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical production. The chiral secondary alcohol, (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol, is a valuable building block, and its efficient and selective synthesis is of significant interest. This guide provides a comprehensive comparison of two primary synthetic strategies: biocatalytic asymmetric reduction and chemical asymmetric synthesis. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present a data-driven comparison to guide researchers in selecting the optimal synthetic route for their needs.

The Choice of Synthesis: A Critical Juncture

Selecting a synthetic pathway is a pivotal decision that influences not only the efficiency and cost-effectiveness of production but also the environmental footprint of the process. While traditional chemical methods are well-established, biocatalysis has emerged as a powerful and sustainable alternative, offering remarkable selectivity under mild reaction conditions.[1] This guide will explore the nuances of both approaches for the synthesis of our target chiral alcohol.

Biocatalytic Approach: The Power of Enzymatic Precision

Biocatalysis leverages the inherent selectivity of enzymes to catalyze chemical transformations with exceptional precision.[2] For the asymmetric reduction of the prochiral ketone, 3'-Chloro-4'-methoxyacetophenone, ketoreductases (KREDs) are the enzymes of choice. These enzymes, often utilized as whole-cell biocatalysts or isolated enzymes, facilitate the transfer of a hydride from a cofactor, typically NADPH, to the carbonyl group, yielding the desired (S)-enantiomer of the alcohol with high enantiomeric excess.[3]

The causality behind choosing a biocatalytic route often lies in its unparalleled stereoselectivity and its operation under environmentally benign conditions, such as ambient temperature and pressure in aqueous media.[1][2] This minimizes energy consumption and the use of hazardous organic solvents.

Experimental Protocol: Biocatalytic Reduction using a Ketoreductase

This protocol is a representative example based on the screening of a ketoreductase library, a common practice in biocatalytic process development.

Materials:

  • 3'-Chloro-4'-methoxyacetophenone

  • Ketoreductase (e.g., from a Codexis KRED Screening Kit)[4][5]

  • NADP⁺ (or NAD⁺, depending on enzyme)

  • Glucose Dehydrogenase (GDH) for cofactor regeneration

  • D-Glucose

  • Potassium phosphate buffer (pH 7.0)

  • Isopropyl alcohol (IPA) or Ethyl acetate for extraction

  • Anhydrous sodium sulfate

Procedure:

  • Reaction Setup: In a temperature-controlled vessel, prepare a solution of potassium phosphate buffer (100 mM, pH 7.0).

  • Reagent Addition: To the buffer, add D-glucose (1.5 eq.), NADP⁺ (0.01 eq.), and Glucose Dehydrogenase (e.g., 1 mg/mL).

  • Substrate Addition: Add 3'-Chloro-4'-methoxyacetophenone (1 eq., e.g., 10 g/L) to the mixture.

  • Enzyme Addition: Initiate the reaction by adding the selected ketoreductase (e.g., 1-5% w/w of the substrate).

  • Reaction Conditions: Stir the mixture at a controlled temperature (typically 25-35 °C) and monitor the reaction progress by HPLC or GC.

  • Work-up: Upon completion, extract the product with an organic solvent such as ethyl acetate.

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography if necessary.

dot graph TD { A[3'-Chloro-4'-methoxyacetophenone] --> B{Ketoreductase (KRED) + NADPH}; B --> C[(1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol]; D[NADP+] --> E{Glucose Dehydrogenase (GDH) + Glucose}; E --> B; subgraph Cofactor Regeneration Cycle D; E; end }

Caption: Biocatalytic reduction of 3'-Chloro-4'-methoxyacetophenone.

Chemical Synthesis Approach: The Established Power of Chiral Catalysts

Chemical asymmetric synthesis offers a well-established and often rapid route to chiral molecules. For the reduction of aromatic ketones, two prominent methods are the Noyori-type asymmetric transfer hydrogenation and the Corey-Bakshi-Shibata (CBS) reduction.

1. Noyori Asymmetric Transfer Hydrogenation:

This method employs chiral ruthenium complexes, often with a tosylated diamine ligand, to catalyze the transfer of hydrogen from a hydrogen donor (e.g., isopropanol or a formic acid/triethylamine mixture) to the ketone.[6][7] The high efficiency and enantioselectivity of these catalysts have made them a staple in asymmetric synthesis.[6][7]

2. Corey-Bakshi-Shibata (CBS) Reduction:

The CBS reduction utilizes a chiral oxazaborolidine catalyst in the presence of a borane source (e.g., BH₃·SMe₂) to achieve highly enantioselective reduction of a wide range of ketones.[8][9][10] The predictability of the stereochemical outcome is a key advantage of this method.[8]

Experimental Protocol: Asymmetric Transfer Hydrogenation with a Noyori-type Catalyst

This protocol is a representative example for the chemical reduction of the target ketone.

Materials:

  • 3'-Chloro-4'-methoxyacetophenone

  • [RuCl₂(p-cymene)]₂

  • (1S,2S)-(+)-N-(p-Tosyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

  • Formic acid/triethylamine azeotrope (5:2 mixture) or Isopropanol

  • Anhydrous dichloromethane (DCM) or other suitable solvent

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Catalyst Formation (in situ): In a flame-dried flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ and (S,S)-TsDPEN in anhydrous DCM. Stir the mixture at room temperature for 20-30 minutes to form the active catalyst.

  • Reaction Setup: To the catalyst solution, add the formic acid/triethylamine azeotrope or isopropanol.

  • Substrate Addition: Add a solution of 3'-Chloro-4'-methoxyacetophenone in the reaction solvent to the catalyst mixture.

  • Reaction Conditions: Stir the reaction at a specified temperature (e.g., 28 °C) and monitor its progress by TLC or HPLC.

  • Work-up: Upon completion, quench the reaction with a saturated solution of sodium bicarbonate. Extract the product with an organic solvent.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

dot graph TD { A[3'-Chloro-4'-methoxyacetophenone] --> B{Chiral Ru-catalyst + H-donor}; B --> C[(1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol]; D[H-donor (e.g., Isopropanol)] --> B; E[Oxidized H-donor (e.g., Acetone)] --> F[Byproduct]; }

Caption: Chemical asymmetric transfer hydrogenation of 3'-Chloro-4'-methoxyacetophenone.

Performance Benchmark: A Head-to-Head Comparison

The selection of a synthetic route ultimately depends on a careful evaluation of key performance indicators. The following table summarizes typical performance data for the biocatalytic and chemical synthesis of (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol, based on literature values for similar substrates.

MetricBiocatalytic Synthesis (Ketoreductase)Chemical Synthesis (Noyori Catalyst)
Yield >95%>95%
Enantiomeric Excess (ee) >99%97-99%
Reaction Temperature 25-40 °C25-40 °C
Reaction Pressure AtmosphericAtmospheric
Solvent Aqueous bufferOrganic solvent (e.g., DCM, IPA)
Catalyst Loading 1-5% (w/w enzyme to substrate)0.1-1 mol%
Byproducts Minimal, typically from cofactor regenerationStoichiometric byproducts from H-donor
Environmental Impact Lower, aqueous-based, biodegradable catalystHigher, use of organic solvents and metal catalyst

Concluding Remarks: A Scientist's Perspective

Both biocatalytic and chemical synthesis methodologies offer highly effective routes to (1S)-1-(3-Chloro-4-methoxyphenyl)ethan-1-ol with excellent yields and enantioselectivities.

The biocatalytic approach stands out for its exceptional enantioselectivity and its adherence to the principles of green chemistry.[2] The use of water as a solvent, mild reaction conditions, and a biodegradable catalyst make it an environmentally superior choice.[2] The primary considerations for this route are the initial screening to identify a suitable enzyme and the potential for downstream processing challenges associated with aqueous media.

The chemical synthesis approach , particularly with well-established catalysts like those developed by Noyori, offers a robust and often faster route, especially at a smaller scale where the setup can be more straightforward. However, the reliance on organic solvents, the need for inert atmosphere conditions, and the use of precious metal catalysts contribute to a larger environmental footprint and potentially higher costs, especially concerning catalyst recovery and waste disposal.

For researchers and drug development professionals, the choice will depend on the specific project requirements. For large-scale, sustainable manufacturing, the biocatalytic route presents a compelling case. For rapid, small-scale synthesis where environmental considerations are less critical, the chemical approach may be more expedient. Ultimately, the continuous advancements in both fields will further expand the synthetic chemist's toolbox, enabling even more efficient and sustainable access to vital chiral molecules.

References

  • Kanto Chemical Co., Inc. Asymmetric Transfer Hydrogenation Catalysts. Available at: [Link]

  • Codexis, Inc. Enzyme Screening Kits and Panels. Available at: [Link]

  • Xiao, J. Asymmetric Transfer Hydrogenation in Water with a Supported Noyori−Ikariya Catalyst. Available at: [Link]

  • Dalton Transactions. Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. Available at: [Link]

  • Communications Chemistry. Chemoenzymatic synthesis. Available at: [Link]

  • PubMed. Efficient enantioselective reduction of 4'-methoxyacetophenone with immobilized Rhodotorula sp. AS2.2241 cells in a hydrophilic ionic liquid-containing co-solvent system. Available at: [Link]

  • Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. Available at: [Link]

  • Organic-Chemistry.org. Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst. Available at: [Link]

  • Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. Available at: [Link]

  • Filo. Theory (brief) General reaction. This experiment reduces the aryl ketone... Available at: [Link]

  • Beilstein Journals. Chemo-enzymatic total synthesis: current approaches toward the integration of chemical and enzymatic transformations. Available at: [Link]

  • Codexis, Inc. Enzymes to enable a biocatalytic cascade for small molecule API. Available at: [Link]

  • Organic Syntheses. 2-Naphthalenemethanol, 1-(2-hydroxy-4,6-dimethylphenyl)-, (R). Available at: [Link]

  • MDPI. Chemoenzymatic Synthesis of Optically Active Ethereal Analog of iso-Moramide—A Novel Potentially Powerful Analgesic. Available at: [Link]

  • Google Patents. Ketoreductase-mediated stereoselective route to alpha chloroalcohols.
  • ResearchGate. Screening of the ketoreductases (KREDs) Codexis kit. X-axis. Available at: [Link]

  • ACS Publications. Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods. Available at: [Link]

  • PMC. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Available at: [Link]

  • Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. Available at: [Link]

  • SigutLabs. Reagent of the month – CBS oxazaborolidine. Available at: [Link]

  • Research Explorer. Chemoenzymatic intermolecular haloether synthesis. Available at: [Link]

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Comparative

A Comparative Guide to the Spectroscopic Data of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol Enantiomers

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the stereochemistry of a molecule is a critical determinant of its pharmacological and toxicological profile...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the stereochemistry of a molecule is a critical determinant of its pharmacological and toxicological profile. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different biological activities. Consequently, the ability to separate and unequivocally characterize these stereoisomers is paramount. This guide provides an in-depth comparison of the spectroscopic data for the (R)- and (S)-enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol, a chiral intermediate of interest in medicinal chemistry.

The Challenge of Differentiating Enantiomers

Enantiomers possess identical physical and chemical properties in an achiral environment. This means that standard spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) will yield identical spectra for both the (R)- and (S)-enantiomers. The differentiation of enantiomers, therefore, necessitates the introduction of a chiral environment, which can be achieved through various methods that will be explored in this guide.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard for Enantioseparation

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of enantiomers.[1][2] This method utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Experimental Protocol: Chiral HPLC Separation

The following protocol outlines a general procedure for the enantioseparation of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol.

Objective: To resolve the (R)- and (S)-enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol and determine the enantiomeric excess (ee).

Materials:

  • Racemic 1-(3-chloro-4-methoxyphenyl)ethan-1-ol

  • HPLC-grade hexanes and isopropanol (IPA)

  • Chiral stationary phase column (e.g., polysaccharide-based like Chiralcel® OD-H or Chiralpak® AD-H)

  • HPLC system with UV detector

Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of 90:10 (v/v) hexanes:isopropanol. Degas the mobile phase prior to use.

  • Sample Preparation: Dissolve a small amount of racemic 1-(3-chloro-4-methoxyphenyl)ethan-1-ol in the mobile phase to a concentration of approximately 1 mg/mL.

  • HPLC Conditions:

    • Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm)

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 254 nm

    • Injection Volume: 10 µL

    • Column Temperature: 25 °C

  • Data Analysis: Two separate peaks corresponding to the (R)- and (S)-enantiomers should be observed. The enantiomeric excess can be calculated from the peak areas (A1 and A2) using the formula: ee (%) = |(A1 - A2) / (A1 + A2)| * 100.

Rationale for Experimental Choices: Polysaccharide-based CSPs are widely used due to their broad applicability in resolving a variety of chiral compounds. The normal phase mobile phase (hexanes/IPA) often provides good selectivity for this class of compounds. The UV detection wavelength of 254 nm is chosen based on the chromophore present in the molecule.

Visualizing the Chiral Separation Workflow

G cluster_prep Sample Preparation cluster_hplc Chiral HPLC System cluster_analysis Data Analysis Racemic Racemic Mixture Dissolve Dissolve in Mobile Phase Racemic->Dissolve Injector Injector Dissolve->Injector Column Chiral Stationary Phase Injector->Column Mobile Phase Detector UV Detector Column->Detector Separated Enantiomers Chromatogram Chromatogram Detector->Chromatogram Enantiomeric_Excess Calculate ee% Chromatogram->Enantiomeric_Excess Peak Integration

Caption: Workflow for Chiral HPLC Separation and Analysis.

Spectroscopic Data Comparison

As previously mentioned, in an achiral medium, the spectroscopic data for the enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol are identical, except for their interaction with plane-polarized light.

Optical Rotation

Optical rotation is the classical method for distinguishing enantiomers.[3][4] Enantiomers will rotate the plane of polarized light to an equal extent but in opposite directions. The dextrorotatory (+) enantiomer rotates the plane clockwise, while the levorotatory (-) enantiomer rotates it counter-clockwise.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In a standard achiral solvent (e.g., CDCl₃, DMSO-d₆), the ¹H and ¹³C NMR spectra of the (R)- and (S)-enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol are indistinguishable. The chemical shifts and coupling constants will be identical.

To differentiate enantiomers by NMR, a chiral shift reagent or a chiral solvating agent must be used.[6][7] These agents form diastereomeric complexes with the enantiomers, which are no longer energetically equivalent and will exhibit different chemical shifts.

Expected ¹H NMR Data (in CDCl₃, 400 MHz):

  • Aromatic Protons: Signals in the range of δ 6.8-7.4 ppm.

  • Methine Proton (CH-OH): A quartet around δ 4.9-5.1 ppm.

  • Methoxy Protons (OCH₃): A singlet around δ 3.9 ppm.

  • Methyl Protons (CH₃): A doublet around δ 1.5 ppm.

  • Hydroxyl Proton (OH): A broad singlet, chemical shift is concentration-dependent.

Expected ¹³C NMR Data (in CDCl₃, 100 MHz):

  • Aromatic Carbons: Signals in the range of δ 110-155 ppm.[8]

  • Methine Carbon (CH-OH): A signal around δ 70 ppm.

  • Methoxy Carbon (OCH₃): A signal around δ 56 ppm.

  • Methyl Carbon (CH₃): A signal around δ 25 ppm.

Infrared (IR) Spectroscopy

The IR spectra of the (R)- and (S)-enantiomers will be identical. The key characteristic absorption bands are:

  • O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ due to the hydroxyl group.[9]

  • C-H Stretch (aromatic and aliphatic): Bands in the region of 2850-3100 cm⁻¹.

  • C=C Stretch (aromatic): Peaks around 1600 cm⁻¹ and 1480 cm⁻¹.

  • C-O Stretch: A strong band in the region of 1050-1250 cm⁻¹.

  • C-Cl Stretch: A band in the region of 600-800 cm⁻¹.

Mass Spectrometry (MS)

Standard mass spectrometry techniques, such as electron ionization (EI) or electrospray ionization (ESI), will not differentiate between the enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol. They will both exhibit the same molecular ion peak and fragmentation pattern.

Summary of Spectroscopic Data

The following table summarizes the expected spectroscopic behavior of the enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol.

Spectroscopic Technique(R)-1-(3-chloro-4-methoxyphenyl)ethan-1-ol(S)-1-(3-chloro-4-methoxyphenyl)ethan-1-olDifferentiable?
Optical Rotation Positive (+) rotationNegative (-) rotationYes
¹H NMR (achiral solvent) Identical to (S)-enantiomerIdentical to (R)-enantiomerNo
¹³C NMR (achiral solvent) Identical to (S)-enantiomerIdentical to (R)-enantiomerNo
¹H/¹³C NMR (chiral shift reagent) Different chemical shiftsDifferent chemical shiftsYes
IR Spectroscopy Identical to (S)-enantiomerIdentical to (R)-enantiomerNo
Mass Spectrometry Identical to (S)-enantiomerIdentical to (R)-enantiomerNo
Chiral HPLC Different retention timeDifferent retention timeYes

Conclusion

The characterization of the enantiomers of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol requires the use of chiral-specific analytical techniques. While standard spectroscopic methods like NMR, IR, and MS are invaluable for structural elucidation, they cannot distinguish between enantiomers in an achiral environment. Chiral HPLC is the definitive method for separating and quantifying the enantiomers, providing crucial information on enantiomeric purity. Optical rotation serves as a fundamental tool for differentiating the two forms based on their interaction with plane-polarized light. For NMR analysis, the use of chiral shift reagents is necessary to induce observable differences in the spectra of the enantiomers. A comprehensive understanding and application of these techniques are essential for the successful development of chiral molecules in the pharmaceutical industry.

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